Hydrogen

• IUPAC Name: molecular hydrogen
• InChI: InChI=1S/H2/h1H
• InChI Key: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• Canonical SMILES: [HH]
• Molecular Formula: H2
• DSSTOX Substance ID: DTXSID9029643
• Molecular Weight: 2.016 g/mol
• Physical Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, highly flammable gas, Colorless gas; [HSDB] Vapor density = 0.069 (lighter than air); [HSDB], Liquid, ODOURLESS COLOURLESS COMPRESSED GAS.
• Boiling Point: -423 °F at 760 mmHg (USCG, 1999), -259.16 °C, -253 °C
• Flash Point: Flammable gas
• Solubility: In water, 1.62 mg/L at 21 °C, Soluble in about 50 volumes of water at 0 degC, Very low solubility in most liquids, 0.00162 mg/mL at 21 °C, Solubility in water, mg/l at 21 °C: 1.62 (very poor)
• Density: 0.071 at -423.4 °F (USCG, 1999) - Less dense than water; will float, 0.082 g/L, Density: 0.069 (gas) (Air= 1); 0.0700 at BP (liq); 0.0763 at 13 K (solid). One liter of gas at 0 °C weighs 0.08987 g, Physical and Thermodynmic Properties Gaseous Hydrogen[Table#5046], Physical and Thermodynamic Properties of Solid Hydrogen[Table#5048]
• Vapor Density: Relative vapor density (air = 1): 0.07
• Vapor Pressure: 1.24X10+6 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 165320
• Color/Form: Colorless gas, ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• CAS No.: 1333-74-0, 12184-96-2, 12184-90-6, 12385-13-6, 12596-12-2, 12596-15-5, 9004-34-6
• Melting Point: -434 °F (USCG, 1999), -252.762 °C, -259.2 °C, -259 °C

Description

Hydrogen is a colorless, diatomic gas and the most abundant element in the universe. Its small molecular size (2 Da) and electrical neutrality allow it to easily diffuse through biological membranes, including the blood-brain barrier, and reach subcellular compartments such as nuclei and mitochondria . In industrial and energy research, this compound is a critical clean energy carrier and reactant. It is essential for decarbonizing hard-to-abate economic sectors. The most climate-effective research applications include its use in sustainable steel-making, the production of ammonia and biofuels, and oil refining . It can be produced via water electrolysis and is investigated for use in fuel cells for transportation and power generation . In life sciences and medical research, molecular this compound (H₂) is recognized as a therapeutic agent with antioxidant, anti-inflammatory, and anti-apoptotic properties . Its therapeutic effects are attributed to multiple mechanisms. It can selectively reduce cytotoxic oxygen radicals like the hydroxyl radical (•OH) . Furthermore, H₂ acts as a signaling modulator, regulating pathways such as NF-κB and Nrf2 to influence redox homeostasis and the expression of anti-inflammatory and antioxidant genes . Research also suggests it can regulate autophagy and modulate specific metalloproteins . Studies highlight its potential in models of cardiovascular, neurodegenerative, and metabolic diseases, as well as in intestinal conditions like inflammatory bowel disease (IBD) . This product is supplied as a high-purity gas and is intended For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic use in humans or animals.

Fundamental Theoretical and Computational Studies of Hydrogen

Quantum Mechanical and Electronic Structure Insights into Hydrogen Systems

Quantum mechanics provides the foundational framework for describing the behavior of this compound, the simplest atom, consisting of a single proton and electron. Understanding its quantum mechanical nature is crucial for comprehending its interactions in various environments. researchgate.net

Advanced Ab Initio Calculations for this compound-Containing Molecular and Solid-State Species

Ab initio calculations, which are based on first principles of quantum mechanics without empirical parameters, are widely used to study this compound in molecular and solid-state systems. These calculations can predict the properties of materials at the atomic scale, guiding experimental efforts and narrowing down the search space for materials with desired characteristics, such as those for this compound storage. aps.org

Advanced ab initio methods, including Quantum Monte Carlo (QMC) and Diffusion Monte Carlo (DMC), offer high accuracy for calculating the energetics of this compound interactions, particularly in complex systems like metal-organic frameworks (MOFs) and carbon-based sorbents. hymarc.orgaps.org These methods can refine binding energy curves for this compound molecules interacting with various surfaces, which are then used to construct absorption isotherms and compile databases for this compound storage materials. hymarc.org

Studies utilizing ab initio calculations have investigated the pressure-temperature phase diagram of solid molecular this compound, proposing unified models and examining possible ordered molecular structures at high pressures. aps.org For instance, calculations have shown that discontinuities in the molecular vibron frequency versus pressure can be attributed to combined band overlap and orientational transitions. aps.org Recent state-of-the-art ab initio calculations based on the random phase approximation (RPA) and DMC have re-examined the high-pressure II-III phase transition in solid this compound, identifying a low-symmetry structure for phase II stabilized by nuclear vibrations. aps.org These calculations have demonstrated that accurate treatment of exchange and correlation is crucial for predicting the transition pressure, which is compatible with experimental findings when zero-point energy variations are considered. aps.org

Ab initio molecular dynamics (AIMD) simulations are also employed to study the structural behavior of solid this compound under high pressures, allowing for the identification of high-pressure phase structures without relying on previously predicted models. aip.org These simulations are particularly suitable for capturing the anharmonic and quantum effects inherent in this compound, even at relatively high temperatures. aip.org

Electronic structure calculations, often based on Density Functional Theory (DFT), provide insights into how this compound influences the electronic properties of materials. aps.org For example, studies on transition metallic glasses have shown that this compound affects the electronic structure by forming a hybridized band, which has implications for electron transport and optical properties. aps.org The formation of such hybridized bands is attributed to the combination of this compound's electrons with the valence electrons of the metal. aps.org

Theoretical Modeling of this compound Isotope Effects in Materials and Reactions

Theoretical modeling is essential for understanding this compound isotope effects, which arise from the mass differences between this compound (protium, ¹H), deuterium (B1214612) (²H or D), and tritium (B154650) (³H or T). These mass differences can significantly influence the physical and chemical properties of this compound-containing compounds and the kinetics of reactions. wikipedia.orgsilantes.comnih.gov

Kinetic isotope effects (KIEs) provide a sensitive test for detailed models of reacting systems. nih.gov Theoretical modeling, often coupled with transition state theory, allows for the prediction of the effect of isotopic substitution on reaction rate constants. nih.govacs.org Comparing these predictions with experimental data helps validate the theoretical models and the understanding of potential energy surfaces. nih.gov

Studies using DFT-based transition state theory have investigated deuterium KIEs in various reactions, highlighting the importance of using appropriate basis sets, including dispersion energy corrections, and considering continuum solvent models for accurate results. rsc.org These studies have shown that discrepancies between computed and experimental KIEs can sometimes be rationalized by computational factors rather than deviations from transition state theory. rsc.org

Theoretical modeling also plays a role in understanding the behavior of this compound isotopes in materials, such as in this compound storage materials relevant to nuclear fusion reactors. figshare.com DFT calculations and microkinetic modeling have been used to study the reactions of this compound isotopes (H₂, D₂, T₂) with materials like ZrCo alloys, identifying poisoning effects of impurity gases and characterizing this compound isotope effects on reaction kinetics. figshare.comacs.org These studies have indicated that this compound resident time lengths can decrease from H₂ to T₂. figshare.com

Computational Simulations of this compound Interactions with Diverse Materials

Computational simulations, such as Molecular Dynamics (MD) and Density Functional Theory (DFT), are widely used to study the interactions of this compound with a variety of materials. These simulations provide insights into fundamental interaction mechanisms, including adsorption, diffusion, and dissociation. aps.orgmdpi.com

Molecular Dynamics and Density Functional Theory for this compound-Material Systems

DFT calculations offer a quantum chemical perspective, providing insights into the electronic structure and energetics of materials and the binding energies of this compound with various elements. mdpi.com MD simulations, on the other hand, model the dynamics of atoms over time, revealing information about diffusion mechanisms, adsorption energies, and reaction pathways. mdpi.com The integration of MD and DFT techniques enables a more holistic understanding of this compound-material interactions. mdpi.com

These computational methods are crucial for designing and evaluating materials for this compound storage. aps.orgmdpi.com DFT and MD simulations have been used to predict this compound uptake in various porous nanostructures, including carbon nanostructures and MOFs. aps.orgmdpi.com Molecular dynamics simulations, in particular, are employed to obtain realistic adsorption energies and this compound uptake under varying temperature and pressure conditions, requiring tailored force fields. aps.org Grand canonical Monte Carlo (GCMC) simulations are also noteworthy for accurate predictions of this compound storage in porous nanostructures. aps.org

Computational studies using DFT and MD have investigated the adsorption of molecular this compound on surfaces like fullerene (C₆₀), revealing robust physisorption and stable adsorption structures with favorable adsorption energies. rsc.org Electronic structure calculations within this framework help elucidate the mechanisms governing the adsorption process by showing how this compound molecules interact with the surface. rsc.org

DFT and MD simulations are also applied to study this compound separation membranes, such as nanoporous graphene, to investigate gas separation properties and permeation behavior of this compound in mixtures with other gases. acs.org These simulations can predict high permeability and ultrahigh selectivity, indicating the potential of such materials for this compound separation. acs.org

First-Principles Investigations of this compound Diffusion and Sorption Mechanisms

First-principles investigations, primarily based on DFT, are crucial for understanding the mechanisms of this compound diffusion and sorption in materials. These studies address the energetics and electronic structure of this compound atoms interacting with potential storage materials, often focusing on the behavior of individual this compound atoms. energy.gov

Research using first-principles calculations has explored this compound interactions with metal hydrides and complex hydrides, identifying dominant diffusion mechanisms and studying dehydrogenation processes. energy.gov For example, studies on materials like MgH₂ and AlH₃ have investigated point defects and migration to understand this compound transport. energy.gov In complex hydrides, first-principles studies have shown that relevant point defects for transport are often charged, and their formation energy depends on the electron chemical potential, explaining the effect of additives on kinetics. energy.gov

First-principles calculations have also been used to study this compound adsorption and diffusion on the surface and in the bulk of alloys, such as Ni₃Fe and high-entropy alloys like AlCrTiNiV. researchgate.netmdpi.com These studies can determine adsorption energies, diffusion barriers, and the influence of alloying elements on this compound behavior. researchgate.netmdpi.comqut.edu.au For instance, calculations have shown that this compound molecule dissociation can easily occur on certain alloy surfaces, and the diffusion barriers for this compound atoms within the bulk can be relatively low. researchgate.net First-principles studies on interfaces, such as α-Al₂O₃/Ti₂O₃, have identified this compound potential traps and high potential barriers for this compound diffusion, indicating the effectiveness of these interfaces in suppressing this compound permeation. researchgate.net

Computational studies, including first-principles methods, are also applied to understand this compound embrittlement in metals by investigating this compound diffusion and its interaction with material properties like fracture toughness and plasticity. mpie.de These studies can use scale-bridging methods, from atomistic ab initio descriptions to continuum simulations, to account for different environments and geometries. mpie.de

Astrophysical and Cosmological Roles of this compound: Theoretical Frameworks

This compound, being the most abundant element, plays a pivotal role in astrophysical and cosmological phenomena. Theoretical frameworks are developed to understand its behavior under the extreme conditions found in stars, planets, and the interstellar medium.

Theoretical studies of this compound at high pressures and temperatures are essential for modeling the interior structure of giant planets like Jupiter, which are primarily composed of this compound and helium. aanda.org Ab initio equations of state (EOSs) based on DFT-MD and Quantum Monte Carlo methods are used to parameterize the behavior of this compound in these environments. aanda.org These theoretical models are crucial for interpreting data from space missions and understanding the internal structure and evolution of planets. aanda.org

The quantum mechanical nature of this compound is fundamental to understanding stellar processes, including nuclear fusion, which powers stars. Theoretical models describe the behavior of this compound plasma and the nuclear reactions involving this compound isotopes.

In cosmology, theoretical frameworks involving this compound are central to understanding the early universe, including Big Bang nucleosynthesis, where this compound and helium were the first elements formed. The distribution and behavior of this compound in the intergalactic medium and its role in the formation of cosmic structures are also subjects of theoretical investigation.

Theoretical models are used to study the properties of this compound in various astrophysical environments, such as dense molecular clouds where stars are born, and in the atmospheres of exoplanets. These models incorporate quantum mechanics, statistical mechanics, and radiative transfer to simulate the physical and chemical conditions and the observable signatures of this compound.

Stellar Nucleosynthesis and Cosmic this compound Evolution Models

Stellar nucleosynthesis is the process by which stars create heavier elements from lighter ones through nuclear reactions in their cores. This compound fusion is the primary process that powers most stars, converting this compound nuclei into helium and releasing vast amounts of energy. numberanalytics.comaps.org Theoretical models of stellar evolution simulate the life cycles of stars, incorporating nuclear fusion rates, energy transfer, and mass loss to understand how stars evolve and produce elements. fiveable.me Computational models are crucial for these simulations, especially for massive stars which undergo complex nuclear fusion reactions beyond this compound burning. sciencepublishinggroup.comresearchgate.net

In low-mass main sequence stars like our Sun, the primary energy production process is the proton-proton (pp) chain, which fuses four this compound nuclei into one helium nucleus. aps.org In more massive stars, the CNO cycle also plays a significant role in this compound burning, utilizing carbon, nitrogen, and oxygen as catalysts to convert this compound to helium. aps.org Theoretical calculations of nuclear reaction cross-sections, particularly at the low energies relevant to stellar interiors (within the "Gamow window"), are critical for the accuracy of these stellar evolution and nucleosynthesis models. aps.org

Cosmic this compound evolution models trace the history of this compound from the early universe to the present day. Big Bang Nucleosynthesis (BBN), the earliest tested scenario in the standard model of cosmology, describes the formation of light elements, including most of the universe's this compound and helium, within the first few minutes after the Big Bang. redalyc.org At the end of BBN, the universe was composed of approximately 75% this compound and 25% helium by mass, with trace amounts of other light elements. redalyc.org Subsequent cosmic evolution involves the formation of structures like galaxies and stars, where this compound is the primary fuel for stellar nucleosynthesis, gradually enriching the universe with heavier elements. numberanalytics.comsciencepublishinggroup.com Computational simulations of galaxy formation and evolution incorporate models of star formation and nucleosynthesis to understand how the distribution of elements, initially dominated by this compound and helium, changes over cosmic time. sciencepublishinggroup.com

Theoretical Studies of this compound in Planetary Atmospheres and Interstellar Medium

This compound, particularly in its molecular form (H₂), is a major constituent of planetary atmospheres and the interstellar medium (ISM). Theoretical and computational studies investigate the physical and chemical processes involving this compound in these environments.

In planetary atmospheres, this compound plays a significant role, especially in gas giants and mini-Neptunes which can retain substantial this compound envelopes. tu-berlin.de Theoretical studies examine the structure, composition, and evolution of this compound-dominated atmospheres. Computational experiments using quantum mechanical molecular dynamics simulations investigate the interaction of this compound with other planetary constituents, such as water, under the extreme temperatures and pressures found in planetary interiors and atmospheres. ucla.eduresearchgate.netarxiv.org These simulations have shown that under intense heat and pressure, this compound and water can form homogeneous mixtures in the atmospheres of young planets. ucla.eduresearchgate.net As planets cool, this compound and water may separate, leading to processes like water "rainout" deep within the atmosphere, which can affect the planet's thermal evolution and atmospheric composition over billions of years. ucla.eduresearchgate.net

Theoretical studies also explore atmospheric escape mechanisms in this compound-dominated atmospheres, identifying distinct regimes such as energy-limited, recombination-limited, and photon-limited escape. aanda.orgametsoc.org These studies calculate exospheric temperatures and mass-loss rates to understand how planets retain or lose their this compound envelopes over time. ametsoc.orgametsoc.org The presence and retention of this compound atmospheres have significant implications for the potential habitability of exoplanets. ucla.edunih.gov

In the interstellar medium, molecular this compound (H₂) is the most abundant molecule and is crucial for the formation of more complex molecules and the subsequent formation of stars and planets. oup.comannualreviews.org However, gas-phase formation of H₂ is inefficient at the low temperatures of the ISM. oup.com Theoretical studies, supported by laboratory experiments and computational modeling, have established that H₂ primarily forms on the surface of interstellar dust grains, which act as catalysts. oup.comannualreviews.orgaanda.orgucl.ac.uk Polycyclic aromatic hydrocarbons (PAHs), components of dust grains, have been considered as catalysts for H₂ formation. oup.comarxiv.org Theoretical calculations, such as those using the reaction force and activation strain model, have analyzed the mechanisms of H₂ formation on surfaces like pyrene, a type of PAH, through processes like the Eley-Rideal mechanism. oup.comresearchgate.net These studies investigate the adsorption of this compound atoms onto grain surfaces and their subsequent recombination to form H₂. oup.comaanda.org

Computational astrochemistry utilizes theoretical methods like Density Functional Theory (DFT) to study the formation pathways and reaction rates of molecules, including this compound-containing species like this compound cyanide (HCN), on interstellar surfaces. arxiv.orgacs.org These studies reveal how the catalytic potential of surfaces can significantly enhance reaction rates in cosmic environments. acs.org Computational simulations of the turbulent ISM also investigate the influence of factors like turbulence on the rate of molecular this compound formation. anu.edu.au

Advanced Methodologies for Hydrogen Production Research

Next-Generation Electrolysis Technologies: Research and Development

Next-generation electrolysis technologies are a primary focus of research to enable cost-competitive and efficient low-carbon hydrogen production. hydrogeneuroperesearch.eu This involves both incremental improvements to existing technologies and the exploration of new materials and processes to enhance performance and durability while reducing costs and minimizing reliance on critical raw materials. hydrogeneuroperesearch.eu Consortia like this compound from Next-generation Electrolyzers of Water (H2NEW) are dedicated to making large-scale electrolyzers more durable, efficient, and affordable, with targets for cost, durability, and performance by 2026. energy.govenergy.gov

Proton Exchange Membrane (PEM) Electrolysis: Advanced Material Science and System Design

PEM electrolysis is recognized as a promising technology for sustainable green this compound production, offering advantages such as high this compound purity, high efficiency, a compact design, and rapid response to dynamic energy inputs, making it suitable for integration with renewable energy sources. mdpi.comyoutube.comrsc.org Research in this area focuses on advancing key internal components and system configurations. mdpi.com

Advanced material science plays a critical role in enhancing PEM electrolyzer performance. This includes the optimization of catalyst materials, advancements in membrane technology, and the development of improved electrode architectures. mdpi.comrsc.org While PEM electrolysis typically uses costly electrocatalysts like platinum and iridium, research is exploring non-precious metal catalysts and nanostructured membranes to reduce costs while maintaining electrochemical performance. mdpi.commhi.com Optimized electrode architectures have shown the potential to enhance mass transport efficiency by up to 20%. mdpi.com

System design research involves improving efficiency and addressing challenges such as high catalyst costs and durability concerns. mdpi.comrsc.org The development of essential components like the electrolysis cell, power supply facilities, water preparation units, gas-liquid separation units, and control systems are integral to advancing PEM technology. msesupplies.com

Anion Exchange Membrane (AEM) Electrolysis: Durability and Efficiency Enhancements

Anion Exchange Membrane Water Electrolysis (AEMWE) is gaining significant interest as it combines benefits of both alkaline water electrolysis (AWE) and PEMWE, allowing operation in alkaline environments which can avoid the need for precious metal catalysts while achieving high this compound purity. mdpi.comrepec.orgmdpi.comrsc.org Research in AEM electrolysis focuses on enhancing durability and efficiency. mdpi.comrepec.org

Key areas of research include advancements in material design, component refinement, and system integration. mdpi.com AEMs themselves are crucial, and efforts are directed at improving their ion conductivity and alkaline stability through innovative synthetic methods. mdpi.comrsc.org The development of durable electrodes is also critical, with research into self-supported catalysts that eliminate the need for binders and enhance performance and stability. rsc.org These self-supported catalysts, where the catalytic material is directly grown or deposited on a conductive substrate, can increase active surface area and improve mass transport by aiding gas bubble removal. rsc.org

Catalyst design in AEMWE aims to increase reaction rates, particularly by regulating the hydroxide (B78521) adsorption environment and alleviating hydroxide blockage. rsc.org Non-precious metal transition metal catalysts are preferred for their cost-effectiveness, and studies are exploring how single-atom sites can reduce hydroxide blockage and improve performance. rsc.org

Research findings highlight the impact of material composition and structure on AEMWE performance and durability. For instance, studies have shown that increasing the hydrophilicity of the AEM surface correlates with enhanced performance. mdpi.com Additionally, advancements in catalyst engineering, such as doping strategies, have demonstrated enhanced durability of self-supported catalysts. rsc.org

Data from research on AEMWE performance often includes current density achieved at specific cell voltages and durability under constant operation. For example, one study reported a NiFeV LDH‖(Pt/C) AEM water electrolyzer delivering a high current density of 2.1 A cm⁻² at 1.8 V and showing durability for 100 hours at 500 mA cm⁻² with a cell voltage below 1.74 V and an energy efficiency of 78%. rsc.org Another study on a P-doped self-supported catalyst in an AEM water electrolyzer achieved a current density of 500 mA cm⁻² at 1.75 V and demonstrated stable performance for 120 hours at this current density with a cell efficiency of 71.6%. rsc.org

Here is a table summarizing some reported AEMWE performance data:

Catalyst System	Current Density (mA cm⁻²)	Cell Voltage (V)	Durability (hours)	Energy Efficiency (%)
NiFeV LDH‖(Pt/C)	2100	1.8	100 (at 500 mA/cm²)	78
P-doped self-supported	500	1.75	120	71.6

Solid Oxide Electrolysis Cell (SOEC) Research for High-Temperature Applications

Research in SOEC technology focuses on improving cell materials, stack structures, and system integration for long-term durability and performance at elevated temperatures. oaepublish.commdpi.com Challenges include material degradation at high temperatures and decay during long-term operation. oaepublish.commdpi.com Strategies to improve material properties include doping, in situ exsolution, and microstructure modification of electrodes and electrolytes. oaepublish.com

Different types of SOECs exist, including those with oxygen ion-conducting or proton-conducting electrolytes. oaepublish.com Proton-Conducting Solid Oxide Electrolyzers (P-SOELs) are being researched for their potential to operate at lower temperatures (500-600°C) compared to traditional oxygen-ion-conducting SOELs (which operate around 800°C), potentially allowing for the use of cheaper materials like stainless steel and reducing costs. ncu.edu.tw

Optimization of SOEC systems involves considering factors like operating temperature and current density, which can influence both this compound production efficiency and stack degradation. mdpi.com While higher temperatures and current densities can increase efficiency, they can also accelerate degradation. mdpi.com Research uses modeling and experimental investigations to understand these relationships and identify optimal operating conditions. mdpi.com

SOECs are considered particularly suitable for large-scale applications with a stable high-temperature heat supply. mhi.com Development targets for SOEC efficiency are high, with some research aiming for 90% efficiency, compared to around 70-75% for alkaline and PEM electrolysis. mhi.com

Thermochemical Cycles for this compound Generation: Process Optimization and Material Discovery

Thermochemical cycles offer a promising pathway for clean this compound production by utilizing heat, often from renewable sources like solar thermal or nuclear energy, to split water through a series of chemical reactions. sustainability-directory.comnrel.govresearchgate.netfrontiersin.orgmdpi.com This approach avoids the need for electricity, potentially offering higher energy efficiencies compared to electrolysis when a suitable heat source is available. nrel.govresearchgate.net Research in thermochemical cycles focuses on process optimization and the discovery of new materials capable of undergoing the necessary reduction-oxidation (redox) steps efficiently and stably at high temperatures. sustainability-directory.comresearchgate.netmdpi.com

Process optimization involves designing suitable process configurations and integrating different reaction steps to achieve optimal plant designs. researchgate.net Detailed process integration and thermodynamic analysis are powerful tools in this area. researchgate.net The high temperatures required for some cycles are a critical factor influencing full-scale applications. researchgate.net Research explores ways to decrease the energy demand of these cycles, for example, by combining different metal oxides with lower reduction temperatures. researchgate.net

Material discovery is essential for identifying active materials that can participate in the thermochemical reactions repeatedly without significant degradation. osti.govresearchgate.net Metal oxides are commonly studied for their ability to undergo redox cycles. researchgate.net Research in material discovery is increasingly using a combination of machine learning, DFT, experimental testing, and system modeling to accelerate the identification of optimum material compositions. osti.govresearchgate.net Examples of metal oxides studied include ZnO/Zn, SnO₂/SnO, ceria-based oxides, iron-based oxides, and perovskites. nrel.govosti.govresearchgate.net

Sulfur-Iodine Cycle Research: Advanced Catalysis and Reaction Engineering

The Sulfur-Iodine (S-I) cycle is a prominent thermochemical cycle being researched for its potential for massive this compound production without CO₂ emissions. tandfonline.commdpi.comresearchgate.net This cycle involves a series of three chemical reactions to split water: the decomposition of sulfuric acid (H₂SO₄), the Bunsen reaction between sulfur dioxide (SO₂), iodine (I₂), and water (H₂O) to produce sulfuric acid and this compound iodide (HI), and the decomposition of this compound iodide to produce this compound (H₂) and iodine. mdpi.comosti.gov

Research on the S-I cycle focuses on advanced catalysis and reaction engineering to improve efficiency, address challenges like corrosion, and enhance the stability and activity of catalysts, particularly in the sulfuric acid decomposition and HI decomposition steps. tandfonline.commdpi.comresearchgate.netresearcher.life

Sulfuric acid decomposition is a highly corrosive and energy-intensive reaction requiring high temperatures. tandfonline.comresearchgate.net Research investigates catalysts that can reduce the activation energy and decrease the onset temperature of this reaction while maintaining stability at high temperatures (650°C–900°C). tandfonline.comresearchgate.net Supported platinum-based catalysts have been studied, but their degradation at high temperatures is a challenge. tandfonline.com Transition metal oxides like Fe, Cu, Cr, and Ni are also being explored, although their activity can be reduced at lower temperatures due to poisoning and sulfate (B86663) formation. tandfonline.com

This compound iodide decomposition is another critical step that is slow even at high temperatures and requires catalysts to increase the reaction rate. mdpi.comresearchgate.net Research focuses on developing highly active and stable catalysts, including both noble and non-noble metal catalysts, with a significant challenge being the development of stable non-noble catalysts. mdpi.comresearchgate.net Studies have investigated the effect of adding elements like ruthenium (Ru) to catalysts like nickel (Ni) supported on silicon dioxide (SiO₂) to enhance activity and sulfur resistance in the presence of sulfuric acid impurities. mdpi.com Research findings indicate that the addition of Ru can improve catalytic activity and prevent sulfur poisoning. mdpi.com

Reaction engineering efforts in the S-I cycle involve optimizing the conditions and design of the reactors for each step. researcher.life This includes addressing issues like severe corrosion during sulfuric acid boiling and improving heat recovery in the HI decomposition reactor to reduce energy consumption. researcher.life Laboratory-scale experiments and continuous operation tests are conducted to validate the potential for scaling up the technology and to gain engineering insights. osti.govresearcher.life Recent tests on optimized systems have demonstrated stable this compound production rates and high this compound purity. researcher.life

Here is a table outlining the key reactions and research focuses in the Sulfur-Iodine Cycle:

Reaction Step	Reactants	Products	Temperature Range (°C)	Key Research Focus Areas
Sulfuric Acid Decomposition	H₂SO₄	SO₂, O₂, H₂O	~850 (catalytic) osti.gov	Advanced catalysis, corrosion resistance, energy efficiency
Bunsen Reaction	SO₂, I₂, H₂O	H₂SO₄, HI	~120 (5 bar) osti.gov	Process optimization, separation of products
This compound Iodide Decomposition	HI	H₂, I₂	400-500 (catalytic) researchgate.netosti.gov	Active and stable catalysts, sulfur resistance

Hybrid Thermochemical and Electrolytic Systems Research

Hybrid thermochemical and electrolytic systems aim to combine the advantages of both approaches to enhance this compound production efficiency. While the search results did not provide specific details on research into hybrid thermochemical and electrolytic systems, steam reforming, a thermochemical process, is a primary method for this compound production and is being explored in hybrid systems with electrolysis for improved efficiency catalysis.blog.

Biological and Biophotolytic this compound Production: Research into Microbial and Algal Systems

Biological and biophotolytic methods utilize microorganisms and algae to produce this compound, offering potentially renewable and environmentally friendly routes. Research in this area focuses on maximizing this compound yields and overcoming limitations such as low production rates and oxygen sensitivity of the involved enzymes acs.orgbioscipublisher.commdpi.comresearchgate.net. Green algae, cyanobacteria, and purple non-sulfur bacteria show promise for biothis compound production mdpi.com.

Hydrogenase Enzyme Systems: Genetic Engineering and Activity Enhancement

Hydrogenase enzymes are key catalysts in biological this compound production, facilitating the conversion of protons into this compound gas nih.govmdpi.com. Research involves genetically engineering these enzymes and the host microorganisms to enhance hydrogenase activity and improve this compound production efficiency nih.govenergy.govnih.govrsc.org. This includes manipulating metabolic pathways to direct electron flow towards this compound production and engineering enzymes for increased stability and oxygen tolerance energy.govnih.govfrontiersin.orgdiva-portal.orgplos.orgbioengineer.orgfrontiersin.org. For example, researchers are working on engineering hydrogenase maturation pathways in Escherichia coli for the production of hydrogenases from Ralstonia eutropha energy.gov. Efforts are also focused on improving the electrochemical and catalytic properties of stable hydrogenases energy.gov. Genetic engineering strategies have been used to reduce oxygen sensitivity and increase this compound yield nih.gov.

Photosynthetic Microorganisms for Biothis compound Production: Optimization Studies

Optimization studies for photosynthetic microorganisms like algae and cyanobacteria focus on improving this compound production rates and yields. This involves manipulating environmental factors such as light intensity, nutrient availability (especially nitrogen), and oxygen levels to favor this compound metabolism bioscipublisher.comfrontiersin.orgmta.hu. Nutrient starvation, particularly nitrogen deprivation, has been shown to induce this compound production in algae by downregulating photosynthesis and activating hydrogenase enzymes bioscipublisher.com. Optimizing light conditions, bioreactor designs, and pH levels are also crucial for maximizing production bioscipublisher.com. Researchers are exploring the use of exogenous carbon sources like glycerol (B35011) to boost this compound production by stimulating electron flow frontiersin.org. Genetic engineering and synthetic biology approaches are being used to optimize electron transport pathways and metabolism in cyanobacteria and green algae acs.orgmdpi.comdiva-portal.orgresearchgate.net. For instance, genetically engineering precise downregulation of Photosystem II (PSII) in Synechocystis sp. PCC 6803 aims to reduce oxygen evolution without the negative effects of nutrient deprivation diva-portal.org. Research is also investigating decoupling this compound production from photosynthesis to enable production in the dark biooekonomie.de. Co-culturing photosynthetic bacteria with other microorganisms is another strategy being explored to enhance this compound production researchgate.netingentaconnect.com.

Table 1: Examples of Optimization Strategies and their Impact on Biothis compound Production

Microorganism	Strategy	Observed Impact	Source
Dolichospermum sp.	Glycerol supplementation	Increased this compound production rates (19.94 µmol H₂/mg Chl a/h)	frontiersin.org
Synechocystis sp.	Glycerol supplementation	Increased this compound production rates (2.24 µmol H₂/mg Chl a/h)	frontiersin.org
S. gerasimenkoae	Glycerol supplementation	Triggered this compound generation (not observed in light-only experiments)	frontiersin.org
Chlorella vulgaris	Continuous illumination (nutrient replete)	Sustained production, max rate 12 mL H₂ L⁻¹ h⁻¹, 7.7% Light Conversion Efficiency	acs.orgdiva-portal.org
Chlamydomonas reinhardtii	Sulfur deprivation	Enabled sustained this compound production by downregulating PSII	acs.orgdiva-portal.org
Synechocystis PCC 6803	Genetic engineering (PSII downregulation)	Aims to reduce oxygen evolution for efficient production	diva-portal.org
Synechocystis PCC 6803	Knockout of nitrate (B79036) and nitrite (B80452) reductase genes	Up to 140-fold increase in H₂ production from native hydrogenase	frontiersin.org
Mixed Photosynthetic Bacteria	Optimization of bacterial reflux parameters	Maximum this compound production rate 28.3 mL/L·h, 55% mean H₂ concentration	ingentaconnect.com

Advanced Steam Reforming and Pyrolysis Research for this compound Production with Integrated Carbon Management

Advanced steam reforming and pyrolysis research focuses on improving the efficiency of this compound production from hydrocarbons while integrating carbon management strategies to mitigate CO₂ emissions. Steam methane (B114726) reforming (SMR) is a widely used method, but it produces significant amounts of CO₂ meryt-chemical.comaurorathis compound.com. Research is exploring ways to capture or utilize the carbon produced. Methane pyrolysis, which breaks down methane into this compound and solid carbon, is gaining attention as a method that avoids CO₂ emissions aurorathis compound.comgraforce.comlummusconsultants.comekonapower.commonolith-corp.com.

Catalyst Development for Enhanced Selectivity and Activity in Hydrocarbon Reforming

Catalyst development is critical for improving the efficiency, selectivity, and stability of steam reforming and other hydrocarbon reforming processes meryt-chemical.comunibo.it. Nickel-based catalysts are commonly used in SMR due to their activity and cost-effectiveness, but they face challenges with carbon deposition (coking) and sintering catalysis.blogmeryt-chemical.com. Research is focused on developing more robust catalysts by using advanced support materials like alumina, ceria, and zirconia and adding promoters such as alkali metals, cerium, magnesium, and lanthanum to improve stability and reduce coking catalysis.blogmeryt-chemical.commdpi.commdpi.com. Noble metals like ruthenium, platinum, and palladium are also used for specific applications, and research is ongoing to improve their performance and reduce costs catalysis.blogmdpi.comutwente.nl. Novel catalyst materials, including nano-structured catalysts, perovskite-type compounds, and hydrotalcite-based materials, are being investigated for enhanced activity and durability meryt-chemical.comunibo.itmdpi.com. Bimetallic catalysts, such as Pt-Ni clusters, have shown improved activity, selectivity, and resistance to carbon deposition in processes like dry methane reforming acs.org.

In-Situ Carbon Capture Technologies and Solid Carbon Utilization Research in Methane Pyrolysis

Research in methane pyrolysis includes developing in-situ carbon capture technologies and exploring the utilization of the solid carbon produced. Methane pyrolysis splits methane (CH₄) into this compound (H₂) and solid carbon (C) aurorathis compound.comgraforce.commonolith-corp.com. This process inherently avoids CO₂ emissions, and the resulting solid carbon can potentially be a valuable co-product aurorathis compound.comgraforce.comlummusconsultants.comekonapower.com. Technologies like plasma pyrolysis are being developed to achieve this conversion efficiently graforce.comlummusconsultants.commonolith-corp.com. Research is focused on separating the produced this compound and solid carbon graforce.com. The solid carbon produced can vary in form, such as carbon black or graphitic carbon, and its properties depend on the pyrolysis method aurorathis compound.com. Research is exploring the utilization of this solid carbon in various markets, including tires, rubber products, plastics, battery electrodes, construction materials, soil remediation, and water purification lummusconsultants.comekonapower.com. Commercializing the solid carbon is seen as a key aspect for the economic viability of methane pyrolysis for this compound production ekonapower.com.

Table 2: Methane Pyrolysis Process Example

Input (per 1 kg H₂)	Output (per 1 kg H₂)	Technology	Source
4 kg Methane	3 kg Elemental Carbon	Methane-Plasmalysis	graforce.com
10 kWh Electricity	1 kg this compound	Methane-Plasmalysis	graforce.com

Table 3: Methane Pyrolysis Plant Example Configuration

Component	Quantity (for 2 tons H₂/hour)	Function	Source
0.5 MW Plasmalyzer Modules	40	Methane splitting into H₂ and C	graforce.com
Carbon Separation Filters	5	Purifying output, separating H₂ and C	graforce.com
Heat Recovery Steam Generator	1	Facilitating steam production from waste heat	graforce.com

Direct Seawater Electrolysis Research and Environmental Impact Assessment

Direct seawater electrolysis (DSE) is being explored as a promising pathway for sustainable this compound production, leveraging the Earth's abundant ocean resources and potentially alleviating the strain on limited freshwater supplies euagenda.eueuropa.eumdpi.comrsc.org. Unlike traditional electrolysis which requires highly purified water, DSE aims to utilize seawater directly as the electrolyte euagenda.eursc.orgramot.org. This approach could be particularly advantageous in coastal and arid regions with limited freshwater access but ample renewable energy potential from sources like offshore wind or solar acs.orghorizon-europe.gouv.fr.

At the cathode, where the this compound evolution reaction (HER) occurs, a significant challenge is the potential for precipitation of magnesium and calcium ions present in seawater mdpi.comoaepublish.com. As the local pH near the cathode surface increases during electrolysis, these ions can form insoluble hydroxides and carbonates, such as magnesium hydroxide (Mg(OH)₂) and calcium carbonate (CaCO₃) mdpi.comoaepublish.com. These precipitates can deposit on the electrode surface, blocking active sites, increasing voltage losses, and hindering long-term performance and durability mdpi.comoaepublish.com.

Research efforts are focused on developing robust electrocatalysts and advanced materials that can withstand the corrosive seawater environment and selectively promote the desired water-splitting reactions while suppressing side reactions like CER mdpi.comrsc.orgoaepublish.com. Strategies include the design of corrosion-resistant materials, such as nickel-iron (Ni-Fe) or nickel-cobalt (B8461503) (Ni-Co) alloys, and the development of selective catalysts and membrane technologies euagenda.euoaepublish.com. Surface modifications and innovative electrode designs are also being investigated to enhance resilience and efficiency rsc.org.

Despite ongoing research and recent advances in catalyst development, the industrialization of DSE faces significant long-term stability challenges rsc.org. Most current research and development activities are still at the laboratory scale, with limited demonstration projects euagenda.eu. There is currently no widespread industrial application of DSE technologies for renewable this compound production euagenda.eu. Experts note that achieving the efficiency and long-term stability of current electrolyzers that use purified water would require substantial further research and development for DSE systems azocleantech.comhelmholtz-berlin.de.

Environmental Impact Assessment

The environmental impact of DSE is a critical aspect under investigation. Compared to conventional electrolysis coupled with desalination, DSE eliminates the need for a desalination plant, potentially resulting in a smaller facility footprint and reduced disturbance to the local environment through land use research.csiro.au. Conventional seawater intake methods used for desalination can disrupt water circulation and harm marine organisms; DSE could have a lower impact on local marine ecosystems in this regard research.csiro.au.

However, DSE also presents potential environmental concerns. The release of concentrated brine, which may contain chemicals used in pre-treatment or byproducts from the electrolysis process (such as lye depending on the approach), could pose risks to ocean life and marine ecosystems euagenda.eu. While strategies like dilution with seawater are being explored to minimize impact, further research is needed to understand the composition and safe disposal of waste streams from DSE euagenda.eu. The emission of chloride, which can be harmful to certain aquatic species, is another potential negative environmental impact compared to conventional electrolysis of pre-treated seawater research.csiro.au.

The potential environmental benefits of avoiding desalination need to be carefully weighed against the potential impacts of brine discharge and the formation of byproducts in DSE. Research is ongoing to identify the maximum concentration of contaminants that can be tolerated for efficient DSE operation and to assess the potential for recovering valuable salts and compounds from the seawater brine, which could contribute to a more circular economy and potentially mitigate environmental impacts horizon-europe.gouv.fr.

Data Insights from Research:

Research highlights key challenges and areas of focus in DSE:

Challenge Area	Key Issues	Research Focus
Anode Stability	Chlorine evolution reaction (CER) competing with oxygen evolution reaction (OER), corrosion acs.orgrsc.orgoaepublish.com.	Developing selective and corrosion-resistant electrocatalysts, surface modifications mdpi.comrsc.orgoaepublish.com.
Cathode Stability	Precipitation of Mg²⁺ and Ca²⁺ ions, blocking active sites mdpi.comoaepublish.com.	Strategies to mitigate precipitation, self-cleaning cathodes, precipitate removal mdpi.comoaepublish.com.
Overall System Durability	Fouling, poisoning, membrane blockage, corrosion research.csiro.au.	Robust materials, advanced membranes, optimized system design, electrolyte management euagenda.eursc.orgresearch.csiro.auoaepublish.com.
Energy Efficiency	Low conductivity of seawater, high overpotentials due to challenges euagenda.eumdpi.com.	Improving catalyst activity, optimizing cell design, potentially using buffer solutions (though this adds complexity) euagenda.eu.

Data Table: Average Concentration of Key Impurities in Seawater (approx. 3.5% salinity)

Impurity	Average Concentration (ppm)	Relevant DSE Impact
Chloride (Cl⁻)	~19,000	Competition with OER, CER formation, corrosion acs.orgrsc.orgoaepublish.com.
Sodium (Na⁺)	~10,800	Primary cation, contributes to conductivity.
Sulfate (SO₄²⁻)	~2,700	Can participate in side reactions.
Magnesium (Mg²⁺)	~1,300	Precipitation at cathode (Mg(OH)₂) mdpi.comoaepublish.com.
Calcium (Ca²⁺)	~400	Precipitation at cathode (CaCO₃, Ca(OH)₂) mdpi.comoaepublish.com.
Potassium (K⁺)	~400	Contributes to conductivity.
Bromide (Br⁻)	~65	Can participate in side reactions.

Note: Concentrations can vary depending on location and specific seawater source.

The technical hurdles, particularly regarding electrode durability and selectivity in the presence of aggressive seawater ions, remain significant. While the environmental benefits of avoiding desalination are apparent, a thorough understanding and mitigation of the potential negative environmental impacts of DSE are crucial for its sustainable development and deployment euagenda.euresearch.csiro.au.

Research on Advanced Hydrogen Storage Technologies and Materials

Solid-State Hydrogen Storage Materials: Fundamental Mechanisms and Design Principles

Solid-state this compound storage involves storing this compound within a solid material through either chemical reactions (chemisorption) or physical adsorption (physisorption). This approach offers potential advantages in terms of volumetric this compound density and safety compared to high-pressure gas or cryogenic liquid storage. Research in this area focuses on understanding the fundamental mechanisms of this compound-material interactions and designing materials with improved storage properties.

Metal Hydrides: Thermodynamical and Kinetic Challenges

Metal hydrides store this compound through the formation of chemical bonds between metal or alloy atoms and this compound atoms. This process, known as absorption, can achieve high volumetric this compound densities, often exceeding that of liquid this compound. nih.gov However, the practical application of many metal hydrides is hindered by significant thermodynamical and kinetic challenges. wikipedia.orgwikipedia.org

Thermodynamical challenges relate to the energy required for the absorption and desorption processes. For a material to be suitable for practical applications, the this compound release should occur at moderate temperatures and pressures. Many metal hydrides exhibit strong metal-hydrogen bonds, leading to high dehydrogenation temperatures and pressures that are not compatible with typical fuel cell operating conditions. wikipedia.orgwikipedia.org For instance, magnesium-based materials, while having good capacity, are constrained by slow thermodynamics, requiring high dehydrogenation temperatures. nih.gov Research aims to tailor the thermodynamics by altering the material composition or nanostructure to achieve desirable operating conditions. wikipedia.org

Kinetic challenges involve the speed at which this compound can be absorbed and released by the material. Sluggish kinetics, including slow this compound absorption or desorption rates, can limit the efficiency of the storage system. wikipedia.orgwikipedia.org This is often related to the energy barriers for processes such as this compound molecule dissociation on the material surface, diffusion of this compound atoms into the bulk material, and nucleation and growth of the hydride phase. ereztech.com Strategies to overcome kinetic limitations include the addition of catalysts and nanostructuring of the hydride materials. wikipedia.orgereztech.com For example, the performance of metal hydrides is influenced by factors such as metal selection, particle size and morphology, and material purity. nih.gov

Despite these challenges, metal hydrides are considered crucial for this compound storage due to their potential for efficient storage, energy conversion, and high volumetric density. nih.gov Materials like LaNi₅ and FeTi can store this compound, although their capacity may be below 2 wt%. wikipedia.org LaNi₅ has a hexagonal crystal structure with voids that can accommodate this compound atoms, achieving a high volumetric density in its hydrogenated form. wikipedia.org However, challenges like low kinetics and high dehydrogenation temperatures persist. wikipedia.org

Complex Hydrides: Boron and Aluminum Hydrides Research

Complex hydrides, which include alanates and borohydrides, have attracted significant attention due to their impressive gravimetric and volumetric this compound storage capacities. wikipedia.orgsigmaaldrich.com These materials store this compound through chemical bonds within complex anions, such as [AlH₄]⁻ (alanates) and [BH₄]⁻ (borohydrides). wikipedia.orgsigmaaldrich.com

Research on aluminum hydrides, such as sodium aluminum hydride (NaAlH₄) and lithium aluminum hydride (LiAlH₄), has shown that they can decompose at elevated temperatures to release this compound. sigmaaldrich.comfishersci.ca The discovery that transition metal catalysts, such as titanium-based catalysts, can facilitate the reversible hydrogenation and dehydrogenation of NaAlH₄ has rekindled interest in these materials for reversible this compound storage. sigmaaldrich.comfishersci.pt However, challenges remain regarding their relatively low reversible capacities and the complexity of their decomposition pathways. fishersci.ptcenmed.com

Boron hydrides, particularly alkali metal borohydrides like lithium borohydride (B1222165) (LiBH₄), sodium borohydride (NaBH₄), and potassium borohydride (KBH₄), are also being extensively researched for their high this compound content. wikipedia.orgwikipedia.orgwikipedia.org Ammonia (B1221849) borane (B79455) (NH₃BH₃) is another boron-based hydride that stands out with its high theoretical this compound content (19.6 wt%). wikipedia.org Research on borohydrides focuses on addressing issues such as high dehydrogenation temperatures and slow kinetics, often exploring the use of catalysts and the development of new materials using suitable dopants. wikipedia.orgfishersci.pt For instance, research has investigated lowering the temperature required for this compound release from borohydride mixtures by using additives like hydrazinium (B103819) monohalides. wikipedia.org While some borohydrides show promising this compound content, achieving reversible this compound storage under practical conditions remains a key research focus. wikipedia.org

Porous Materials: Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs) for this compound Adsorption

Porous materials, such as Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs), store this compound through physical adsorption (physisorption) on their large internal surface areas. wikipedia.orgwikipedia.orgthegoodscentscompany.com These materials are characterized by their high porosity, large surface areas, and tunable pore structures, making them promising candidates for this compound storage, particularly at low temperatures and moderate pressures. wikipedia.orgthegoodscentscompany.comfishersci.ca

MOFs are crystalline structures formed by the coordination of metal ions or clusters with organic linkers, creating a network of pores. thegoodscentscompany.comacs.org Research on MOFs for this compound storage has demonstrated this compound excess capacities of 6-8 wt% at 77 K and high pressures. fishersci.canih.gov The this compound adsorption capacity and interaction strength in MOFs can be influenced by their structural characteristics, pore size, and the presence of open metal sites that enhance this compound-surface interactions. thegoodscentscompany.comfishersci.ca Examples of studied MOFs include MOF-5, MOF-177, MOF-200, MOF-210, and ZIF-8. thegoodscentscompany.comrsc.org MOF-5 has shown this compound adsorption capacities of 4.5 wt% at cryogenic conditions and 1 bar, and 1 wt% at ambient conditions and 1 bar. thegoodscentscompany.com MOF-177 has also been studied for its potential in gas separation and storage. acs.org

COFs are another class of porous materials constructed from light elements (typically carbon, oxygen, and boron) linked by strong covalent bonds, forming highly stable and porous structures. wikipedia.orgsigmaaldrich.com Theoretical studies using Grand Canonical Monte Carlo (GCMC) simulations suggest that COFs could potentially achieve higher this compound capacities compared to MOFs. fishersci.canih.gov Research on COFs for this compound storage is exploring the potential for enhanced this compound adsorption through the intercalation of other elements. sigmaaldrich.com While COFs show promise for low-temperature this compound storage, their performance at ambient temperatures is currently limited. sigmaaldrich.com

Both MOFs and COFs are being investigated for their potential to meet this compound storage targets, with ongoing research focused on synthesizing materials with stronger this compound-surface interactions to enable higher capacities at or near ambient temperatures. fishersci.canih.gov

Chemical this compound Storage Materials: Reversible Dehydrogenation Research

Chemical this compound storage materials store this compound within chemical bonds and release it through a chemical reaction, typically dehydrogenation. Unlike physical storage methods, chemical storage can potentially offer high this compound densities at ambient temperatures and pressures. wikipedia.orgamericanelements.com A key area of research in chemical this compound storage is achieving reversible dehydrogenation, meaning the material can be efficiently rehydrogenated after this compound release. wikipedia.orgamericanelements.com

Research efforts are focused on understanding the mechanisms that control the thermodynamics and kinetics of these chemical reactions to enable reversible this compound uptake and release under practical conditions. wikipedia.orgamericanelements.com Materials being investigated include liquid organic this compound carriers (LOHCs), ammonia, formic acid, and certain metal hydrides. wikipedia.org

Liquid organic this compound carriers (LOHCs) store this compound through the reversible hydrogenation and dehydrogenation of an organic molecule. These systems offer potential for large-volume, long-distance this compound transport. wikipedia.org Research on LOHCs focuses on developing efficient catalysts for both the hydrogenation and dehydrogenation steps and optimizing the operating conditions. For example, research has explored the reversible hydrogenation-dehydrogenation of acetylpyridine using a palladium-based catalyst supported on MIL-101(Cr). nih.gov Another study investigated a cobalt-based catalyst promoted by nonstoichiometric yttrium hydride for reversible this compound storage in N-ethylcarbazole. mdpi-res.com

Ammonia (NH₃) is another material with high this compound density that can release this compound through decomposition. wikipedia.org Formic acid can also release this compound through catalytic dehydrogenation, making it suitable for mobile applications. wikipedia.org Metal hydrides, as discussed earlier, also fall under the umbrella of chemical storage as they store this compound via chemical bonds. wikipedia.org Research on these materials aims to improve the reversibility and reduce the energy requirements of the dehydrogenation process. wikipedia.org

The development of reversible chemical this compound storage systems requires careful control of reaction pathways and the design of materials and catalysts that enable efficient this compound release and uptake without the formation of undesirable byproducts or significant energy penalties. wikipedia.orgamericanelements.com

Cryogenic this compound Storage Research: Advanced Insulation and Containment Systems

Cryogenic this compound storage involves storing this compound as a liquid at extremely low temperatures, around -253 °C (20 K). uni.luamericanelements.com This method offers high volumetric energy density compared to compressed gas storage. uni.luamericanelements.com However, maintaining these cryogenic temperatures and minimizing this compound boil-off (evaporation of liquid this compound due to heat leak) are significant engineering challenges that are the focus of ongoing research. uni.luwikipedia.org

Advanced insulation and containment systems are crucial for the efficient and safe storage of liquid this compound. Research in this area aims to reduce heat transfer into the storage tank and manage the inevitable boil-off. wikipedia.orgfishersci.co.uk

Liquid this compound Tank Design: Material Stress and Boil-Off Management

The design of liquid this compound tanks requires careful consideration of material properties, thermal management, and pressure control. Tanks must be constructed from materials that can withstand the extremely low temperatures without becoming brittle. uni.lu Materials commonly used include stainless steel, aluminum alloys, and nickel alloys, with stainless steel being widely utilized due to its performance at low temperatures and resistance to this compound embrittlement. wikipedia.orguni.lu Research is also exploring advanced lightweight materials like composites and titanium alloys for tank construction. wikipedia.orgfishersci.co.uk Composite tanks, particularly those made with carbon fiber composites, are being investigated for their high strength-to-weight ratios, although challenges remain regarding cost and manufacturing complexity. wikipedia.org The inner liner materials of composite tanks must prevent this compound permeation and resist embrittlement. wikipedia.org

Managing boil-off is a critical aspect of liquid this compound tank design. Boil-off occurs when heat leaks into the tank, causing the liquid this compound to vaporize. This results in fuel loss and a buildup of pressure within the tank. uni.luamericanelements.com Advanced insulation techniques are essential to minimize heat ingress. These include vacuum insulation and multi-layer insulation (MLI). wikipedia.org Research is focused on developing advanced lightweight insulating materials such as aerogels. wikipedia.org

Strategies to manage boil-off also include passive and active thermal management technologies. Passive technologies involve optimizing insulation performance and structural design, such as using advanced insulation materials, thermal shielding, and vapor-cooled shields. fishersci.co.uk Passive venting can also be used to manage pressure buildup from boil-off, although this results in this compound loss. americanelements.comfishersci.co.uk Active technologies, such as cryogenic fluid mixing, thermodynamic venting, and refrigeration systems, are being researched to dynamically regulate heat transfer and pressure variations, potentially achieving zero boil-off by reliquefying the vaporized this compound. wikipedia.orgfishersci.co.uk

Tank design also needs to account for material stress due to the significant temperature differences and pressure variations. americanelements.com The shape of the tank influences heat transfer and structural integrity; spherical tanks minimize surface area to volume ratio, reducing heat leak, while cylindrical tanks may be easier to manufacture but have higher surface area. americanelements.com Research is ongoing to optimize tank designs, including exploring concepts for conformable pressure vessels to improve space utilization in applications like vehicles. americanelements.com The fatigue and strength of cryogenic storage tanks under thermal cycling also require further investigation to enhance their safety and lifespan. wikipedia.orguni.lu

Material Class	Key Challenges	Research Focus
Solid-State this compound Storage
Metal Hydrides	Thermodynamical (high desorption temps/pressures), Kinetic (slow rates)	Tailoring thermodynamics/kinetics, Catalysis, Nanostructuring, Material composition optimization
Complex Hydrides (Boron/Aluminum)	High dehydrogenation temps, Slow kinetics, Reversibility, Byproduct management	Catalysis, Dopants, New material development, Understanding decomposition/rehydrogenation mechanisms
Porous Materials (MOFs/COFs)	Weak this compound-surface interactions at ambient temps	Synthesizing materials with stronger interactions, Tailoring pore structures, Intercalation of elements
Chemical this compound Storage	Achieving reversible dehydrogenation, Catalyst efficiency, Byproduct management	Understanding reaction mechanisms, Developing efficient catalysts, Optimizing operating conditions, Material design
Cryogenic this compound Storage
Liquid this compound Tank Design	Maintaining cryogenic temps, Minimizing boil-off, Material stress, Insulation	Advanced insulation (vacuum, MLI, aerogels), Passive/Active thermal management, Material selection/development, Tank shape optimization

Cryo-Compressed this compound Storage: Hybrid System Design Research

Cryo-compressed this compound (CcH₂) storage combines the principles of both compressed gas and liquefied this compound storage by storing this compound at cryogenic temperatures (typically between -253°C and -163°C) and moderate to high pressures (25 MPa to 35 MPa). mdpi.commdpi.com This hybrid approach aims to achieve higher gravimetric and volumetric densities compared to traditional compressed gas storage, while also mitigating issues associated with boil-off losses in liquid this compound storage. mdpi.commdpi.com

Data from research indicates that CcH₂ storage can achieve densities around 80 g/L, which is approximately 10 g/L higher than the density of liquefied this compound. mdpi.com

Here is a table summarizing typical operating parameters and density for Cryo-Compressed this compound Storage:

Parameter	Typical Range
Temperature	-253°C to -163°C (30 K to 100 K) mdpi.comosti.gov
Pressure	25 MPa to 35 MPa mdpi.commdpi.com
Volumetric Density	~80 g/L mdpi.com

High-Pressure Gaseous this compound Storage Research: Vessel Materials and Permeation Studies

High-pressure gaseous this compound storage is a widely used method, particularly in applications like this compound refueling stations and on-board vehicle storage, due to its high this compound purity and rapid refueling capabilities. mdpi.com This method typically involves storing this compound at pressures up to 70 MPa (over 10,000 psi) to achieve practical energy densities. mdpi.comaddcomposites.com Research in this domain centers on the development of advanced vessel materials capable of safely containing this compound at these high pressures and understanding the mechanisms of this compound permeation and its effects on material integrity. mdpi.com

Composite Material Research for High-Pressure this compound Cylinders

To meet the demanding requirements of high-pressure this compound storage, especially for mobile applications that require lightweight solutions, advanced composite materials have become the material of choice for pressure vessels. addcomposites.com Carbon Fiber Reinforced Polymers (CFRP) are widely used due to their exceptional strength-to-weight ratio compared to traditional metal tanks. addcomposites.com

Research focuses on improving the manufacturing techniques for composite pressure vessels (CPVs), such as Type IV tanks which consist of a polymer liner overwrapped with a composite shell. addcomposites.com Automated Fiber Placement (AFP) is an emerging technology being explored to offer greater precision, design flexibility, and potentially improved material efficiency compared to traditional filament winding methods. addcomposites.com Studies also investigate the properties of different composite materials, including the use of thermoplastic resins as an alternative to epoxy-based composites, to enhance recyclability while maintaining mechanical performance. mdpi.com

Here is a table outlining typical materials used in Type IV Composite this compound Cylinders:

Component	Typical Materials
Liner	Polymer (e.g., HDPE, PA6) researchgate.netbohrium.commdpi.com
Composite Shell	Carbon Fiber Reinforced Polymer (CFRP) addcomposites.commdpi.com
Resin Matrix	Epoxy resin, Thermoplastic resin mdpi.commdpi.com

This compound Permeation and Embrittlement Studies in High-Pressure Containment

A significant challenge in high-pressure this compound storage is the interaction of this compound with the containment materials, which can lead to this compound permeation and embrittlement. mdpi.combasinc.com this compound can adsorb onto the material surface, dissociate into atomic this compound, and diffuse into the material, degrading its mechanical properties such as tensile strength, ductility, and fracture toughness, and potentially leading to failure. basinc.com

Research involves quantifying this compound permeability and understanding the mechanisms by which this compound diffuses through different materials, particularly steels and polymers used in high-pressure vessels and pipelines. bohrium.combasinc.comenergy.govacs.org Studies utilize techniques like this compound permeation measurements to evaluate the rate at which this compound penetrates materials under various pressure and temperature conditions. mdpi.combasinc.commdpi.com The impact of impurity gases, such as CO₂, on this compound embrittlement is also being investigated, with findings indicating that some impurities can promote embrittlement, while others, like oxygen at certain concentrations, can act as inhibitors. mdpi.com Research also explores the use of this compound permeation barrier coatings to delay or prevent this compound diffusion into the substrate material. acs.org

Here is a table summarizing factors influencing this compound Permeation and Embrittlement:

Factor	Impact
Material Type	Different materials (metals, polymers) exhibit varying permeability. mdpi.combohrium.com
Pressure	Increased pressure generally leads to increased permeation. mdpi.com
Temperature	Higher temperatures can increase this compound diffusion rates. bohrium.combasinc.com
Impurity Gases	Some impurities can promote or inhibit embrittlement. mdpi.com
Material Microstructure	Affects this compound diffusivity and trapping. energy.gov
Surface Conditions	Can influence this compound adsorption and dissociation. energy.gov

Underground this compound Storage (UHS) Research: Geological and Engineering Considerations

Underground this compound Storage (UHS) in geological formations is considered a promising option for large-scale, long-term, and seasonal storage of this compound. mdpi.comresearchgate.netrsc.org Potential storage sites include salt caverns, depleted oil and gas reservoirs, and saline aquifers. mdpi.comresearchgate.netukri.org Research in UHS focuses on evaluating the suitability of these geological formations and addressing the engineering challenges associated with injecting, storing, and withdrawing this compound. mdpi.comresearchgate.netfrontiersin.org

Reservoir Characterization and Integrity Assessment for this compound Containment

A critical aspect of UHS research is the thorough characterization of potential reservoir formations and the assessment of their integrity to ensure effective this compound containment and prevent leakage. onepetro.orgunit.nostanford.edu This involves evaluating geological features such as porosity, permeability, and the presence of faults or discontinuities. mdpi.comfrontiersin.org The integrity of the caprock, the low-permeability layer above the reservoir that prevents gas migration, is of particular importance. mdpi.comonepetro.orgunit.no

Studies assess the interactions between injected this compound, reservoir fluids (like brine), and the rock formations under relevant pressure and temperature conditions. onepetro.orgearthdoc.org Experimental studies on core samples from potential storage sites are conducted to analyze changes in petrophysical properties (e.g., porosity, permeability) and mechanical properties after exposure to this compound and brine. onepetro.orgearthdoc.org Research findings indicate that interactions can lead to changes in mineralogy and the development of new pore structures, which have implications for the long-term sealing capacity of the caprock. onepetro.org Numerical simulations are also employed to model this compound injection and migration and assess pressure distribution and containment effectiveness. unit.nomdpi.com

Here is a table listing key factors in Reservoir Characterization for UHS:

Factor	Significance for UHS
Porosity	Determines the volume of this compound that can be stored. mdpi.comfrontiersin.org
Permeability	Affects injection and withdrawal rates. mdpi.comfrontiersin.org
Caprock Integrity	Essential for preventing this compound leakage. onepetro.orgunit.no
Presence of Faults/Fissures	Potential pathways for this compound migration. mdpi.com
Mineralogy	Can influence geochemical reactions with this compound. onepetro.orgearthdoc.org
Depth	Affects pressure and temperature conditions. mdpi.com

Geochemical and Microbial Interactions in Subsurface this compound Storage

The subsurface environment hosts complex geochemical and microbial processes that can interact with stored this compound, potentially impacting storage efficiency and this compound purity. ukri.orgmdpi.comdoe.gov Research investigates these interactions to understand their mechanisms and predict their effects on UHS. mdpi.commdpi.com

Geochemical reactions between this compound and reservoir minerals can occur, although studies suggest these may have a minimal effect on this compound consumption. mdpi.com However, these reactions can potentially lead to the generation of unwanted byproducts, such as this compound sulfide (B99878) (H₂S), which may require desulfurization of the retrieved this compound. mdpi.com

Microbial communities naturally present in underground reservoirs can consume this compound through various metabolic processes. ukri.orgdoe.gov Methanogenesis, where microorganisms convert this compound and carbon dioxide into methane (B114726), is a significant concern as it can lead to substantial this compound loss. mdpi.comdoe.govmdpi.com Sulfate-reducing bacteria can also consume this compound and produce H₂S. doe.gov Research involves analyzing microbial activity in reservoir brines and developing models to predict the extent of this compound consumption and byproduct generation. mdpi.commdpi.comosti.gov Understanding these biogeochemical interactions is crucial for managing the long-term stability and purity of stored this compound in UHS. mdpi.com

Here is a table summarizing key Geochemical and Microbial Interactions in UHS:

Interaction Type	Description	Potential Impact on UHS
Geochemical	Reactions between this compound and reservoir minerals (e.g., pyrite). mdpi.comdoe.gov	Production of H₂S, minimal this compound consumption. mdpi.com
Microbial	Consumption of this compound by microorganisms (e.g., methanogens, sulfate (B86663) reducers). ukri.orgmdpi.comdoe.gov	This compound loss, production of methane and H₂S. mdpi.comdoe.govmdpi.com

Research into Natural this compound Accumulations: Origin, Migration, and Exploration Methodologies

Natural this compound, also referred to as native, geological, geogenic, white, or gold this compound, is molecular this compound (H₂) found naturally within the Earth. spe.orgwikipedia.orgenergymining.sa.gov.au Unlike this compound produced through industrial processes, natural this compound is generated through various geological phenomena. mdpi.comeurogeologists.eu Understanding the origin, migration pathways, and effective exploration methodologies for these natural accumulations is crucial for assessing their potential as a viable, low-carbon energy source. mdpi.comeurogeologists.eu

Origin of Natural this compound Accumulations

Several processes contribute to the generation of natural this compound. The most significant and widely recognized mechanism is serpentinization. wikipedia.orggeoscienceworld.orggfz.delyellcollection.org This is a geological process where iron-rich ultramafic rocks react with water at elevated temperatures (typically 200–320°C). geoscienceworld.orggfz.delyellcollection.org During serpentinization, minerals within the mantle rocks are altered, forming serpentine-group minerals and producing this compound gas as a byproduct of the oxidation of ferrous iron (Fe²⁺) to ferric iron (Fe³⁺). energymining.sa.gov.augfz.de This process is particularly effective in geotectonic settings where ultramafic rocks are accessible to aqueous fluids, such as divergent and convergent plate margins, intra-plate orogenic belts, and Precambrian cratons. geoscienceworld.orglyellcollection.org Mid-oceanic ridges and ophiolite terrains are known locations where this compound is actively generated through serpentinization. geoscienceworld.orglyellcollection.org

Another important source of natural this compound is the radiolysis of water. spe.orgmdpi.comeurogeologists.eugeoexpro.com This process involves the splitting of water molecules by radiation emitted from the decay of naturally occurring radioactive elements present in rocks, such as uranium and thorium. energymining.sa.gov.aumdpi.comeurogeologists.eugeoexpro.com Radiolysis is most intense at the water-rock interface and is more prevalent in fine-grained rocks with high water-filled porosity and elevated concentrations of radioelements. mdpi.comgeoexpro.com

Other postulated or known sources include the breakdown of water by reducing agents in the Earth's mantle, weathering of freshly exposed rock surfaces, decomposition of hydroxyl ions in minerals, pyrolysis of organic matter at high temperatures, degassed magma, and the reaction of water with silica-containing rocks during mechanical fracturing. spe.orgwikipedia.orgmdpi.comeurogeologists.eugeoexpro.com While these processes can generate this compound, serpentinization and radiolysis are considered the primary mechanisms capable of producing commercially exploitable quantities. wikipedia.orggeoexpro.com

Migration of Natural this compound

Once generated, natural this compound migrates through the subsurface. This compound is a highly mobile gas, more so than conventional hydrocarbon gases like methane, primarily due to its small molecular size. spe.orggeoscienceworld.org Migration occurs through both diffusion and advection. spe.orgonepetro.org Diffusion is the movement of this compound through pore spaces and rock matrix driven by concentration gradients. spe.org Advection involves the bulk movement of this compound, often as a free gas phase, driven by buoyancy and pressure gradients, frequently utilizing faults, discontinuities, and aquifers as pathways. spe.orgonepetro.org

The migration and accumulation of natural this compound behave similarly to hydrocarbon gases within a "this compound system," which includes source rocks, migration pathways, reservoir rocks, and seals. spe.orggeoscienceworld.org However, a key difference is that the this compound source rock (protolith) is typically located in basement rocks, separate from the sedimentary cover it may migrate through, unlike petroleum source rocks which are usually within the basin. geoscienceworld.org The preservation of this compound accumulations over geological timescales requires effective seals to prevent its escape due to its high mobility and reactivity. energymining.sa.gov.aueurogeologists.eugeoscientist.online Potential sealing lithologies include salt, igneous rocks, and clay-rich rocks. energymining.sa.gov.augeoscientist.online this compound can be consumed during migration by reaction with oxidants or through microbial activity, which can limit the size of accumulations unless the this compound flux is sufficiently high or temperatures exceed microbial tolerance (above 120°C). eurogeologists.eu

Exploration Methodologies

Exploration for natural this compound is an emerging field, drawing upon methodologies developed for hydrocarbon exploration but requiring adaptations due to the unique characteristics of this compound. spe.orggeoexpro.comgeoscientist.online Exploration efforts are active in various regions globally. geoscienceworld.org

Initial exploration often employs a "top-down" approach, focusing on identifying surface manifestations of this compound at or near the Earth's surface. spe.orggeoscienceworld.org These surface signs can include direct this compound seeps, which can be measured using gas analyzers, gas chromatographs, or mass spectrometers in soil gas samples. geoscienceworld.orglyellcollection.org Characteristic geomorphic features, such as "fairy circles" or sub-circular depressions, have also been associated with this compound seeps and can serve as indicators. geoscienceworld.orglyellcollection.orgyale.edu Soil gas sampling is a practical and cost-effective early exploration method, typically involving measurements at shallow depths (e.g., 80-120 cm). lyellcollection.org However, factors like soil composition, humidity, and high groundwater levels can influence the accuracy of soil gas measurements. acs.orgmdpi.com Headspace gas analysis of agitated groundwater has been proposed as an alternative technique for detecting this compound in wet environments where soil gas methods may be hindered. acs.org

A "bottom-up" or "play-based" approach, analogous to petroleum exploration, is also being developed. spe.orggeoscienceworld.org This involves understanding the this compound system elements – source, migration, reservoir, trap, and seal – to identify prospective areas. spe.orgenergymining.sa.gov.augeoexpro.com Geophysical surveys play a crucial role in mapping subsurface structures and identifying potential source rocks and traps. spe.org Methods include:

Gravity surveys: Detecting anomalies associated with high-density minerals in ultramafic rocks or serpentinization products. spe.orgxcaliburmp.com

Magnetic surveys: Identifying anomalies caused by the presence of serpentine (B99607) and magnetite, which are products of serpentinization. spe.orgxcaliburmp.com

Magnetotelluric (MT) surveys: Detecting conductivity anomalies that may indicate hydrothermal flow conduits for this compound-rich fluids. spe.org

Seismic surveys: Mapping subsurface structures, faults, potential reservoirs, and seals. spe.org

Geochemical analyses are also essential, particularly the molecular and isotopic composition of gases, to understand the origin of this compound and its connection to subsurface accumulations. energymining.sa.gov.auifpenergiesnouvelles.com Drilling is ultimately required to confirm the presence and quantify natural this compound reserves. geoscientist.online Different drilling techniques are being evaluated to minimize the potential for this compound generation during the drilling process itself. lyellcollection.org

The Bourakebougou discovery in Mali, where a water well serendipitously encountered a shallow, high-purity this compound accumulation, has been a significant catalyst for dedicated natural this compound exploration efforts globally. spe.orggeoscienceworld.orggeoscientist.onlineyale.edu Exploration is currently underway in various countries, employing these evolving methodologies. geoscienceworld.org

Data Table: Natural this compound Generation Processes

Process	Description	Associated Geological Settings	Potential for Commercial Accumulations
Serpentinization	Reaction of water with iron-rich ultramafic rocks at elevated temperatures.	Mid-ocean ridges, ophiolites, divergent and convergent margins, intra-plate cratons. geoscienceworld.orglyellcollection.org	High wikipedia.orggeoscienceworld.orggeoexpro.com
Radiolysis of Water	Splitting of water molecules by radioactive decay.	Rocks with high concentrations of radioactive elements (U, Th), continental crust. energymining.sa.gov.aumdpi.comgeoexpro.com	Medium to High geoexpro.com
Pyrolysis of Organic Matter	Thermal breakdown of organic matter at high temperatures.	Overmature hydrocarbon provinces. geoexpro.com	Potential geoexpro.com
Degassing of Magma/Mantle	Release of primordial this compound from the Earth's interior.	Volcanic areas, major crustal faults. wikipedia.orgmdpi.comgeoexpro.com	Potential geoexpro.com
Water-Rock Reactions	Reactions involving reduction of water by oxidation of Fe²⁺-bearing minerals.	Various, including serpentinization (specific type). energymining.sa.gov.aumdpi.comgeoscienceworld.org	Variable mdpi.com

Hydrogen in Advanced Materials Science and Engineering Research

Hydrogen Embrittlement and Degradation Mechanisms in Advanced Alloys and Steels

This compound embrittlement (HE) is a significant challenge in materials science and engineering, particularly impacting the structural integrity of metals and alloys. researchgate.net Advanced high-strength steels (AHSS) are especially susceptible to HE, experiencing severe degradation in their load-bearing capacity even with the presence of only a few parts-per-million of this compound. amse.org.cn This phenomenon poses a considerable impediment to the further development and application of these materials, potentially halting weight reduction strategies in industries like automotive. amse.org.cn

Several mechanisms have been proposed to explain HE. The this compound-enhanced localized plasticity (HELP) mechanism suggests that this compound enhances crack growth through highly localized plastic failure resulting from increased dislocation emission and mobility. whiterose.ac.uk Conversely, the this compound-enhanced decohesion (HEDE) mechanism posits that this compound accumulation, particularly around microstructural defects like grain boundaries and dislocations, weakens interatomic bonding forces, reducing material cohesion and increasing crack formation likelihood. ustb.edu.cn Other proposed mechanisms include this compound-enhanced strain-induced vacancies (HESIV), where this compound promotes the nucleation and growth of vacancies or microvoids during plastic deformation, leading to crack formation and expansion. ustb.edu.cn The adsorption or diffusion of this compound atoms on a metal surface can also reduce surface energy, decreasing the critical stress for crack instability and expansion. ustb.edu.cn

This compound, as an interstitial element, alters fracture behavior and can cause premature material failure. researchgate.net After absorption, this compound diffuses and accumulates at defects such as grain boundaries, dislocations, and phase boundaries, posing the greatest risk. researchgate.net Tensile stresses enlarge the steel's crystal structure, increasing this compound diffusion. researchgate.net Cold forming can introduce residual stresses, and even small amounts of absorbed this compound can lead to significant issues. researchgate.net At a critical concentration, this compound can significantly reduce mechanical properties, strength, and ductility, leading to fracture. researchgate.net

Microstructural Investigations of this compound-Induced Cracking and Fracture

Microstructural features play a crucial role in this compound-induced cracking and fracture. Investigations often involve analyzing the evolution of phases, boundaries, interfaces, grains, and crystallographic data before and after this compound exposure. mdpi.com this compound atoms accumulate at microstructural defects like inclusions, precipitates, and dislocations, and their combination can create high-pressure induced cracks. mdpi.com Studies on pipeline steel have shown that this compound atoms accumulate in empty spaces between ferrite (B1171679) grain boundaries, pearlite layers, and between inclusions and the metal matrix. mdpi.com

Microscopy analyses have revealed that this compound-induced crack propagation can involve a combination of intergranular and transgranular modes. mdpi.com In low carbon martensitic steel, this compound-related fracture surfaces have been observed to consist of {011}M facets, parallel to block or lath boundaries in the martensite (B1171850) structure. jst.go.jp Micro-cracks are also observed on or near prior austenite (B1171964) grain boundaries. jst.go.jp High strain regions surrounding this compound-induced crack tips can indicate that crack propagation occurs via mechanisms like HELP. researchgate.net

Orientation analysis using electron backscattering diffraction (EBSD) has been used to study this compound-related crack propagation. jst.go.jp This technique can reveal that crack propagation occurs along distorted {110} and {001} grains, indicating a strong strain gradient towards the boundaries. mdpi.com High Angle Grain Boundaries (HABs) in ferritic matrix microstructures with a micro-scaled amount of HABs are prone to this compound-induced cracking. mdpi.com Cracks predominantly propagate along HABs while propagating transgranularly within (001) grains. mdpi.com Nanostructured grain sizes are considered necessary to stop crack propagation. mdpi.com

Research on advanced high strength steels (AHHS) based on Fe-Ti-Mo and Fe-V-Mo, strengthened through interphase precipitation, has shown that this compound charging increases dislocation density and enlarges the strain field around precipitates, increasing residual stress. whiterose.ac.ukresearchgate.net The this compound trapping behavior differs between these steels; in Ti-Mo steel, this compound is believed to be trapped at the matrix/precipitate interface, while in V-Mo steel, it is thought to be trapped within the precipitate. whiterose.ac.ukresearchgate.net Slow strain rate tensile tests and double notched tensile samples of these steels showed that this compound charging resulted in a loss of strength and ductility. researchgate.net For instance, the Ti-Mo steel failed at yield, while the V-Mo steel exhibited a ~13% loss in strength and a ~35% loss of ductility. researchgate.net Crack initiation in tensile samples occurred at high strain gradient dislocation boundaries, with propagation rapidly becoming quasi-cleavage along {100} planes in ferrite and {110} planes in martensite along martensite/ferrite grain boundaries. researchgate.net Minimal plasticity was observed at the crack tip, potentially due to the suppression of dislocation emission by this compound. researchgate.net

Mitigation Strategies and Novel Material Design for this compound Resistance

To enhance resistance against HE, researchers have explored various mitigation strategies, including microstructural this compound traps, coatings, and novel materials design. researchgate.netresearchgate.net Microstructural this compound traps immobilize this compound in non-detrimental positions, preventing its involvement in degradation. researchgate.net

Established microstructural approaches to mitigate HE in metallic materials include second-phase trapping, grain refinement, grain boundary engineering, solute segregation and heterogeneity, and surface treatment. researchgate.net Grain boundary engineering, which increases the fraction of special low-energy grain boundaries, has been shown to improve resistance to intergranular cracking in pure Ni. researchgate.net This strategy aims to decelerate or prevent intergranular cracking induced by HE. ustb.edu.cn High-energy, low-coincidence, and large-angle grain boundaries are more susceptible to cracking, while low-energy, high-coincidence, and low-Σ boundaries can suppress HE cracks. ustb.edu.cn

Novel materials are also being investigated for this compound resistance, including composites and titanium alloys for cryogenic this compound storage due to their mechanical properties at low temperatures and strength-to-weight ratio. mdpi.com Efforts are made to optimize the composition and structure of metal storage materials to avoid or decrease poisoning during this compound absorption. rsc.org Element doping and surface modification are detailed approaches to regulate composition for improved anti-poisoning performance. rsc.org For example, doping elements like Hf, Mn, and Ti into ZrCo alloys can increase anti-poisoning performance. rsc.org

In advanced high-strength structural steel S960MC, this compound embrittlement was manifested by the formation of fish-eyes, consisting of areas of quasi-cleavage failure initiating on non-metallic inclusions. researchgate.net Quasi-cleavage facets were visible on the edge of samples and around elongated non-metallic inclusions, with localized intergranular ductile fracture also observed. researchgate.net These findings highlight the importance of controlling this compound ingress during production processes, especially those involving galvanic surface treatments. researchgate.net

In-Situ Characterization of this compound Distribution in Metals

Understanding this compound distribution and its dynamic behavior within metals is crucial for comprehending HE. In-situ characterization techniques allow for the real-time monitoring of this compound during various processes. rsc.org

Neutron scattering is advantageous for studying the distribution and dynamic behavior of this compound atoms. nih.gov Neutron radiography, particularly in-situ fission neutron radiography, provides insights into the spatial distribution of this compound, even in scaled-up metal hydride beds, enabling direct study of this compound storage tanks. researchgate.net This technique allows for the time-resolved study of this compound distribution in metal hydrides. researchgate.net

Electrochemical methods are effective in analyzing the electronic structure and surface reactivity of materials in the presence of this compound. nih.gov

Advanced spectroscopic and microscopic techniques are indispensable for detailed characterization at the molecular and atomic levels. nih.gov Raman spectroscopy is a key tool for studying the hydrogenation and dehydrogenation mechanisms of metal hydrides, providing insights into phase transitions, structural changes, and kinetics by monitoring changes in Raman spectra during this compound adsorption. nih.gov Confocal Raman microscopy allows for high-resolution spatial mapping, and in-situ Raman spectroscopy enables real-time monitoring of this compound adsorption processes. nih.gov

X-ray diffraction (XRD) is a fundamental technique for characterizing the crystallographic structure, phase composition, and structural changes in this compound storage materials. nih.gov In-situ synchrotron radiation powder X-ray diffraction (SR-PXD) is a powerful tool for understanding reaction mechanisms in crystalline materials, allowing for measurements over a wide range of pressures and temperatures. researchgate.net

X-ray photoelectron spectroscopy (XPS) is also used to probe the structural, electronic, and chemical properties of this compound storage materials. nih.gov

New multi-modal X-ray imaging methods are being developed to measure this compound content at the microstructural scale during in-situ/operando experiments. ox.ac.uk These methods, often coupled with artificial intelligence for automated data analysis, aim to simulate real-world environments, map this compound distribution within microstructures, and explore this compound-induced fracturing in operando. ox.ac.uk This work contributes to a deeper understanding of the mechanisms occurring during this compound-facilitated fracture and the role of this compound trapping. ox.ac.uk

This compound Interactions with Semiconductors and Electronic Materials

This compound significantly affects the properties of electronic materials. annualreviews.orgias.ac.in Interstitial monatomic this compound is always electrically active and typically counteracts the prevailing conductivity of the semiconductor. annualreviews.orgresearchgate.net However, in some materials, this compound can act as a source of doping. annualreviews.orgresearchgate.net this compound interacts with structural disorders and chemical impurities to control electronic flow. ias.ac.in Deep gap states in crystalline semiconductors caused by various disorders like surface/interface, grain boundaries, dislocations, and irradiation/implantation damage can be removed due to this compound bondings. ias.ac.in

This compound can be introduced into semiconductors intentionally through methods like plasma and direct ion beam hydrogenation or unintentionally during crystal growth and device processing. ias.ac.inicm.edu.pl Once incorporated, atomic this compound diffuses rapidly and often forms neutral complexes with crystal defects and impurities. icm.edu.pl

Passivation and Doping Effects of this compound in Silicon and III-V Compounds

This compound is well-known for its ability to passivate defects and dopants in semiconductors, particularly in silicon and III-V compounds like gallium arsenide (GaAs). ias.ac.in Atomic this compound can form bonds at defective sites, removing gap states and improving device performance. ias.ac.in

In silicon, this compound passivation of shallow acceptors was a key discovery that spurred extensive research. icm.edu.pl this compound can be conveniently introduced into Si, often by depositing a this compound-soaked silicon nitride antireflection front coating. aip.org Atomic this compound can diffuse long distances with low thermal budgets, driven by internal and external fields, and binds strongly to Si radicals and transition metals. aip.org this compound passivation has been successful in "healing" many deep centers, including transition metals in Si. aip.org For example, this compound passivation of titanium impurities in silicon has been studied, revealing electrical levels related to TiiHn complexes. aip.org Progressive hydrogenation of interstitial Ti is thermodynamically stable in intrinsic and n-doped Si, although full passivation may be challenging in p-type Si. aip.org

In III-V semiconductors, this compound passivation of dopants has also been demonstrated. icm.edu.pl For instance, passivation of acceptors in GaAs was shown through capacitance-voltage (C-V) measurements and SIMS profiles. icm.edu.pl The structure, stability, and reorientation kinetics of acceptor-H and donor-H complexes in Si and III-V semiconductors have been surveyed. icm.edu.pl In these materials, several structures for dopant-H complexes have been identified. icm.edu.pl

This compound can also act as a donor in some semiconductors. While in most semiconductors like Si and GaAs, this compound acts as an amphoteric center (not producing net free carriers), it can dope (B7801613) n-type some oxides like SnO₂ and ZnO. aps.org Theoretical studies have investigated whether this compound could dope chalcopyrite compounds like CuInSe₂ and CuGaSe₂. aps.org Nonsubstitutionally incorporated this compound was found to form a deep donor in CuGaSe₂, but a relatively shallow donor in CuInSe₂. aps.org The interaction of this compound with defect complexes can lead to even shallower donors, making CuInSe₂ n-type. aps.org this compound can also passivate acceptor-like copper vacancies in these materials, eliminating p-type behavior. aps.org

For germanium and III-V semiconductors, forming a high-quality interface is more challenging compared to silicon, and the precise role of this compound for defect passivation is less clear. aip.org Nevertheless, this compound ions can play an active role in the passivation mechanism by reducing surface states, as observed in the passivation of GaAs/AlGaAs nanopillars using plasma deposition of silicon nitride. acs.org

This compound in Wide Bandgap Semiconductors: GaN and SiC Research

Wide bandgap (WBG) semiconductors like Gallium Nitride (GaN) and Silicon Carbide (SiC) are crucial for high-power and high-frequency applications due to their superior properties compared to silicon, including higher breakdown voltage, thermal conductivity, and operating temperature. sciepublish.commdpi.comsdu.dkresearchgate.net this compound is a common impurity in these materials, often incorporated during growth processes that utilize this compound-containing environments. annualreviews.orgresearchgate.net this compound's high mobility and strong chemical activity mean it plays an intricate role in affecting the material properties. researchgate.net

In GaN, this compound can counteract the prevailing conductivity, exhibiting amphoteric behavior with its (+/−) level occurring within the band gap. annualreviews.org Despite similarities in band gap and physical properties, this compound behaves differently in GaN compared to ZnO, where it acts exclusively as a donor. annualreviews.org

In Silicon Carbide (SiC), this compound is an abundant impurity, incorporated during epitaxial growth from precursor gases and H₂ carrier gas. researchgate.net High concentrations of this compound are incorporated into highly doped p-type epi-layers, primarily from the carrier gas. researchgate.net this compound is found to passivate acceptors like Al and B by forming electrically neutral H-acceptor complexes. researchgate.net Unlike in Si and GaAs, the two H-acceptor complexes in SiC exhibit different dissociation energies, suggesting distinct atomic configurations. researchgate.net The migration of mobile this compound in the presence of electric fields indicates that this compound is present as H⁺ in p-type SiC. researchgate.net this compound contamination can also lead to increased series resistance in p-type SiC Schottky sensor devices after annealing in a H₂ containing ambient. researchgate.net

Research continues to explore the fundamental electronic, structural, and vibrational properties of this compound complexes in wide bandgap semiconductors through both experimental and theoretical studies. cambridge.org Understanding this compound's role is critical for addressing challenges such as achieving p-type doping in wide bandgap materials, as this compound can passivate acceptors. cambridge.org Conversely, deliberate passivation of compensating acceptors by this compound could lead to higher electron mobilities in n-type transparent conducting oxides. cambridge.org

This compound in Functional Materials: Superconductors and Ferroelectrics

This compound plays a significant role in the field of functional materials, particularly in the study of high-temperature superconductivity under pressure and in influencing the properties and phase transitions of ferroelectric materials. Research in these areas explores how the incorporation or presence of this compound impacts the electronic, structural, and dynamic characteristics of these materials, leading to novel or enhanced functionalities.

Pressure-Induced Superhydrides: Synthesis and Characterization Research

The discovery of superconductivity above 200 K in this compound-rich compounds, known as superhydrides, at high pressures has opened a new frontier in the search for high-temperature superconductivity. This research direction is partly inspired by the long-standing quest for metallic this compound, which is predicted to have high-temperature superconductivity due to the high phonon frequencies associated with the light this compound atoms oup.comresearching.cn. Superhydrides are seen as a potential step towards metallic this compound, as the "chemically precompressed" this compound within these compounds can lower the critical pressure required for metallization nih.gov.

Synthesis of these superhydrides typically involves subjecting metal-hydrogen systems or this compound-containing precursors to extremely high pressures, often in the range of 100 to 200 GPa or even higher, using techniques such as diamond anvil cells combined with in-situ laser heating nih.govmdpi.com. For example, calcium superhydrides have been synthesized at pressures of 160-190 GPa and temperatures around 2000 K using this method nih.gov. Similarly, europium superhydrides with clathrate structures have been synthesized at pressures between 80 and 170 GPa and temperatures up to 2800 K aps.org.

Characterization of these pressure-induced superhydrides involves techniques that can probe their structural and electronic properties under extreme conditions. In-situ high-pressure electric conductance measurements are crucial for studying superconductivity, allowing for the determination of the superconducting critical temperature (Tc) and upper critical field (Hc(0)) nih.gov. Synchrotron X-ray diffraction measurements are employed to analyze the crystal structure and its pressure dependence nih.gov. Other techniques like X-ray Raman and nuclear magnetic resonance spectroscopy can probe the electronic structure of this compound and host atoms, while inelastic X-ray scattering can provide information about phonon dispersion mdpi.com.

Numerous superhydrides have been theoretically predicted and experimentally synthesized, exhibiting high Tc values at high pressures. These include binary hydrides and increasingly, ternary hydrides, which offer a larger chemical space for exploration acs.orgaip.org. Clathrate structures, where this compound atoms form cage-like structures around metal cations, are particularly notable for exhibiting high Tc superconductivity oup.comoup.com. Examples of experimentally confirmed superconducting hydrides and their properties under pressure are summarized in research findings:

Compound	Pressure (GPa)	Tc (K)
H₃S	~200	191-204 aip.org
LaH₁₀	170	250-260 oup.comoup.com
YHₓ	>200	243 mdpi.com
CaH₆	160-172	>210-215 nih.govoup.com
ThHₓ	175	161 mdpi.com
CeHₓ	95	115-120 mdpi.com
SnHₓ	200	70 mdpi.com
BaHₓ	140	~20 mdpi.com
ScHₓ	156	22.4 mdpi.com
LuHₓ	128	15 mdpi.com
LaYHₓ	183	253 mdpi.com

Note: Tc values can vary slightly depending on the specific pressure and experimental conditions reported in different studies.

The superconductivity in many of these hydrides is understood within the framework of the Bardeen-Cooper-Schrieffer (BCS) theory, driven by strong electron-phonon coupling oup.commpic.de. The high phonon frequencies associated with this compound vibrations contribute significantly to the high critical temperatures observed oup.com. Research also indicates that this compound quantum fluctuations can be beneficial for superconductivity in these compounds europa.eu.

Despite the significant progress, achieving high-temperature superconductivity at ambient pressure remains a major challenge, as the stability of these superhydrides often requires enormous pressures oup.com. However, research is exploring alternative synthesis approaches, such as combining pressure with electrochemistry, to potentially stabilize superhydrides at more moderate pressures pnas.org.

This compound-Induced Phase Transitions in Functional Oxides

This compound can also induce significant phase transitions in functional oxides, altering their electrical, optical, and structural properties. This is particularly relevant in the context of materials for electronic devices, sensors, and neuromorphic computing researcher.lifeuchicago.edu.

This compound doping, often achieved through annealing in this compound-containing atmospheres or electrochemical methods, can lead to changes in the oxidation states of metal ions and the formation of defects like oxygen vacancies tandfonline.comaps.org. These changes can trigger electronic phase transitions, such as insulator-to-metal or metal-to-insulator transitions nih.govresearchgate.net.

Vanadium dioxide (VO₂) is a widely studied example where this compound doping induces electronic phase transitions. VO₂ undergoes a thermal-driven metal-insulator transition near 68 °C. This compound incorporation into VO₂ can lead to a reversible insulator-metal-insulator phase transition sequence depending on the this compound concentration aps.orgnih.govmpg.de. This occurs as doped electrons occupy V3d-O2p hybridized orbitals, modulating the filling of the conduction band-edge states aps.org. Studies have shown that hydrogenation can be achieved reversibly in VO₂ thin films without destroying the lattice framework mpg.de.

In perovskite oxides like La₀.₇Sr₀.₃MnO₃ and La₀.₇Sr₀.₃CoO₃, this compound can induce topotactic phase transformations researcher.lifeuchicago.eduacs.org. These transformations involve structural changes while maintaining a relationship between the initial and final crystal orientations. For instance, hydrogenation can lead to a transition from the perovskite phase to a brownmillerite or hydrogenated-brownmillerite phase researcher.lifeuchicago.eduacs.org. Density functional theory calculations suggest that the formation of hydroxyl bonds upon this compound introduction lowers the formation energy of neighboring oxygen vacancies, facilitating these transitions at relatively low temperatures uchicago.eduosti.gov.

The presence of this compound can also impact the ferroelectric properties of materials. In this compound-bonded ferroelectrics like potassium dithis compound phosphate (B84403) (KDP), the this compound bond plays a crucial role in determining their properties, and isotope effects observed upon deuteration highlight this influence tandfonline.comtandfonline.com. High pressure can be a useful tool in elucidating these properties tandfonline.comtandfonline.com.

However, this compound can also degrade the properties of some ferroelectric materials, particularly thin films used in applications like ferroelectric random access memories (FRAM). Exposure to this compound during processes like forming gas annealing can lead to a loss of polarization hysteresis characteristics and increased leakage current researchgate.netaip.org. While oxygen loss can occur, this compound incorporation is considered a primary mechanism for this degradation, potentially by forming hydroxyl bonds that impede the switching of metal ions responsible for ferroelectricity aip.org.

The study of this compound-induced phase transitions in functional oxides is an active area of research, exploring the mechanisms at the atomic scale and the potential for tuning material properties for various applications uchicago.eduosti.gov.

Hydrogen in Catalysis and Chemical Process Research

Advanced Hydrogenation and Dehydrogenation Catalysis Research

Advanced research in hydrogenation and dehydrogenation catalysis is exploring novel catalyst designs and reaction methodologies to achieve higher efficiency and selectivity. This includes the development of catalysts that can operate under less stringent conditions and the use of hydrogen in environmentally friendly synthesis routes. mdpi.comjst.go.jp

Heterogeneous Catalysis: Nanomaterial Design for Selective Hydrogenation

Heterogeneous catalysis, where the catalyst is in a different phase from the reactants, is a cornerstone of industrial hydrogenation processes. Recent research in this area focuses on the design of nanomaterials to enhance catalytic performance, particularly for selective hydrogenation. Nanomaterials offer high surface area and unique electronic properties that can be tuned to favor specific reaction pathways. researchgate.netnih.gov For instance, palladium nanoparticles supported on few-layer graphene have shown high activity and selectivity for the hydrogenation of C=C bonds. researchgate.net The use of microwave radiation in the synthesis of heterogeneous catalytic nanomaterials has also shown promise in improving catalytic characteristics and stability while accelerating synthesis compared to traditional methods. nih.gov Noble metal-based nanomaterials are being explored for selective hydrogenation, with advancements in controlling their size and morphology to achieve high activity, stability, and selectivity. mdpi.com Bismuth-based nanocatalysts with nitrogen-based ligands and optimized supports are being investigated for the selective hydrogenation of alkenes. acs.org

The design of heterogeneous metal nanocatalysts is increasingly focusing on understanding and manipulating interfacial effects between the catalytic metal, support, and ligand modifiers to achieve high selectivity. These interfaces influence this compound activation and the interaction of substrates with the catalyst surface. nih.gov

Homogeneous Catalysis: Ligand Design for Enhanced Activity and Turnover

Homogeneous catalysis, where the catalyst is in the same phase as the reactants, allows for precise control over the catalyst's electronic and steric properties through ligand design. This control is crucial for enhancing catalytic activity and turnover frequency (TOF) and turnover number (TON). doi.org Research is actively developing new ligand scaffolds and homogeneous catalyst systems to improve selectivity and broaden the substrate range for hydrogenation. doi.org Metal-ligand cooperativity, where both the metal center and the ligand are involved in the catalytic cycle, is a key strategy for developing effective homogeneous hydrogenation and dehydrogenation catalysts. anu.edu.au For example, ruthenium complexes with tailored pyridylidene amide pincer ligands have demonstrated exceptional activity in the transfer hydrogenation of ketones, achieving very high TOF values. nih.gov Studies on the hydrogenation of CO₂ to formate (B1220265) have utilized activity-based screening of homogeneous catalysts, employing "TOF volcanoes" to relate theoretical calculations to catalytic activity and identify promising metal/pincer-ligand combinations. chemrxiv.orgacs.org

Asymmetric Hydrogenation: Chiral Catalyst Development

Asymmetric hydrogenation is a critical process for synthesizing chiral molecules, which are essential building blocks for pharmaceuticals and other fine chemicals. This technique relies on the development of chiral catalysts that can selectively produce one enantiomer of a product. researchgate.netajchem-b.com Chiral metal catalysts, particularly those based on ruthenium, rhodium, and iridium, have been extensively studied and developed for the asymmetric hydrogenation of various substrates, including ketones, alkenes, and imines, achieving high enantioselectivity and TONs. researchgate.netajchem-b.comthieme-connect.com The design of chiral ligands plays a vital role in inducing asymmetry in the hydrogenation process. researchgate.netajchem-b.comacs.org Recent advances have focused on developing chiral ligands that enhance both the selectivity and rate of the reaction, with P-chiral ligands showing excellent efficiency. ajchem-b.com

This compound as a Reactant in Sustainable Chemical Synthesis

This compound is increasingly recognized as a key reactant in sustainable chemical synthesis, particularly when derived from renewable sources ("green this compound"). lamresearchgroup.comnih.gov Utilizing green this compound can significantly reduce the carbon footprint of chemical production processes. nih.gov

Ammonia (B1221849) Synthesis: Green this compound Integration and Advanced Catalysts

Ammonia synthesis is a large-scale industrial process traditionally relying on the Haber-Bosch process, which uses this compound typically derived from fossil fuels, resulting in significant CO₂ emissions. mdpi.com Integrating green this compound, produced from renewable sources like water electrolysis, into ammonia synthesis is crucial for achieving carbon neutrality. mdpi.comkier.re.kr Research is focused on developing advanced catalysts that can facilitate ammonia synthesis under milder conditions (lower temperatures and pressures) compared to the energy-intensive Haber-Bosch process. mdpi.comkier.re.kr Novel catalysts, such as ruthenium-based catalysts with nano-scale support structures (CeO₂ and Cs), have shown the ability to synthesize ammonia at lower temperatures and pressures. ammoniaenergy.org Bimetallic catalysts have also demonstrated remarkable efficiencies and stabilities in ammonia decomposition, which is relevant for this compound production from ammonia. mdpi.com Furthermore, new catalysts like NiOOH-Ni are being developed to enhance the efficiency of ammonia conversion, which could advance green this compound production. esdnews.com.au

Direct Synthesis of Methanol (B129727) and Other Chemicals from CO₂ and this compound

The direct synthesis of methanol and other chemicals from CO₂ and this compound is a key strategy for carbon capture and utilization, transforming greenhouse gases into valuable products. mdpi.comresearchgate.net This process offers a sustainable route to produce essential chemicals, especially when using renewable this compound. mdpi.comresearchgate.netmdpi.com Research in this area involves optimizing reaction conditions and developing efficient catalysts for the hydrogenation of CO₂. mdpi.comfrontiersin.org Simulations and experimental studies are being conducted to evaluate the technical and operational feasibility of methanol synthesis from captured CO₂ and renewable this compound, exploring different process configurations like direct single-step synthesis and two-step synthesis involving the reverse water-gas shift reaction. mdpi.comresearchgate.netmdpi.com Studies have shown that direct synthesis can offer higher methanol yield and lower carbon emissions compared to two-step processes. mdpi.com The use of this compound as a reactant in chemical transformations with water as the sole byproduct is being explored as an environmentally friendly synthesis concept for various chemicals, including pharmaceuticals. jst.go.jp

Hydrogenolysis and Hydrotreating Processes: Catalyst Deactivation and Regeneration Studies

Hydrogenolysis and hydrotreating are essential processes in petroleum refining and petrochemical production, utilizing this compound to break chemical bonds and remove impurities like sulfur, nitrogen, oxygen, and metals from hydrocarbon feedstocks. Catalysts are central to these processes, but their efficiency diminishes over time due to deactivation.

Catalyst deactivation in hydrogenolysis and hydrotreating can occur through several mechanisms, including coke formation, poisoning by heteroatoms (sulfur, nitrogen, metals), and sintering of the active metal phase chalmers.se. Coke, a carbonaceous deposit, can block active sites and plug catalyst pores, reducing activity and increasing pressure drop across the reactor chalmers.se. Metal impurities, such as vanadium and nickel, present in heavier feedstocks, can deposit on the catalyst surface, leading to irreversible deactivation and affecting product yield and quality pnnl.gov. Sulfur and nitrogen compounds can poison active sites, particularly on noble metal catalysts like platinum and palladium, which are highly active in hydrogenation but susceptible to sulfur poisoning chalmers.se.

Regeneration techniques are employed to restore the activity of deactivated catalysts and extend their lifespan, reducing the significant costs associated with catalyst replacement and process shutdowns mdpi.com. Common regeneration methods include oxidative regeneration (coke burnoff) and reductive or extractive treatments acs.org. Oxidative regeneration involves burning off coke deposits in a controlled environment with low oxygen levels acs.org. However, uncontrolled temperature increases during coke burnoff can lead to sintering of the active phase or formation of undesirable compounds like nickel spinel (NiAl₂O₄) in NiMo/Al₂O₃ catalysts, which can hinder full activity recovery acs.org.

Research efforts focus on understanding the fundamental mechanisms of deactivation at various scales and developing improved regeneration strategies mdpi.com. Studies have investigated the effect of regeneration procedures on the recovery of catalytic activity and textural properties of spent catalysts acs.org. For instance, direct coke burnoff has been shown to be more effective in recovering activity and textural properties compared to reductive or sequential solvent extraction/regeneration treatments for a deactivated NiMo/Al₂O₃ catalyst acs.org. The degree of decoking can also influence the valence state of deposited metals like vanadium, which in turn affects catalyst performance pnnl.gov. Introducing steam during regeneration can negatively impact catalyst surface area pnnl.gov.

For processes with slow catalyst decay, such as hydrotreating, spent catalysts may be sent offsite for specialized regeneration or even reconstitution mdpi.com. Noble metal-containing catalysts, despite their high activity, are also subject to deactivation by impurities, but their activity can often be almost completely recovered by regeneration acs.org.

Electrocatalysis for this compound Evolution Reaction (HER) and Oxygen Reduction Reaction (ORR)

Electrocatalysis plays a crucial role in energy conversion and storage technologies, with the this compound Evolution Reaction (HER) and Oxygen Reduction Reaction (ORR) being two key processes. HER involves the production of this compound gas from water, while ORR is the reduction of oxygen, typically occurring at the cathode of fuel cells and metal-air batteries nih.govmdpi.com. Efficient and stable electrocatalysts are essential to accelerate the kinetics of these reactions, which are otherwise sluggish frontiersin.org.

The development of highly active and stable electrocatalysts for HER and ORR is critical for the large-scale implementation of technologies like electrolytic water splitting, fuel cells, and metal-air batteries nih.gov. While precious metals, particularly platinum (Pt), have traditionally been the benchmark catalysts for HER and ORR due to their excellent activity, their high cost and limited availability necessitate the development of more sustainable alternatives frontiersin.orgrsc.org.

Non-Precious Metal Catalysts for HER and ORR

Significant research is focused on developing non-precious metal catalysts (NPMCs) for HER and ORR to circumvent the cost and scarcity issues associated with platinum-group metals sciopen.comacs.org. These alternatives aim to achieve comparable or even superior performance and durability sciopen.com.

NPMCs for HER and ORR encompass a wide range of materials, including transition metal compounds (oxides, sulfides, nitrides, carbides), carbon-based materials (doped carbon nanotubes, graphene), and metal-organic frameworks (MOFs) or MOF-derived materials frontiersin.orgsciopen.comcuestionesdefisioterapia.com.

Transition metal sulfides, for instance, are being explored as promising electrocatalytic materials for ORR due to their enhanced electrical conductivity compared to single-metal counterparts preprints.org. Metal-free carbon-based materials, modified by introducing non-metallic atom modifications, have also shown significantly enhanced catalytic activity mdpi.com. Nitrogen-doped carbon materials are a significant area of research for ORR due to their abundance, stability, and low cost mdpi.com.

MOF-derived non-precious metal nanocatalysts, including both metal-free and metal-incorporated carbonaceous materials, are also being investigated for ORR electrocatalysis, leveraging the tunable structures, large surface area, and controllable porosity of MOFs cuestionesdefisioterapia.com.

Examples of non-precious metal catalysts being studied include:

Transition metal oxides rsc.org.

Transition metal sulfides preprints.org.

Transition metal nitrides and carbides.

Metal-free doped carbon materials sciopen.com.

Metal-nitrogen-carbon materials (M-N/C), where M can be Fe or Co acs.org.

Bimetallic sulfides preprints.org.

MOF-derived catalysts cuestionesdefisioterapia.com.

Research findings indicate that some NPMCs are showing promising activity. For example, a PtNi alloy loaded on porous nitrogen-doped carbon derived from a zeolite imidazolate framework (ZIF) exhibited HER activity comparable to commercial Pt/C nih.gov. Anomalous ruthenium catalysts have shown higher this compound generation rates than Pt in alkaline solutions mdpi.com. For ORR, composite electrocatalysts combining transition metal sulfides with carbon-based supports have demonstrated high activity preprints.org.

However, challenges remain in optimizing the performance of NPMCs to fully rival platinum-based benchmarks, particularly in acidic environments sciopen.compreprints.org. Research focuses on precisely regulating catalyst structure, interface engineering, defect engineering, and atomic pair construction to improve activity and understand the structure-performance relationship sciopen.com.

Catalyst Durability and Stability Research in Electrochemical Environments

Catalyst durability and stability are critical factors for the long-term performance and economic viability of electrochemical devices utilizing HER and ORR. Electrocatalysts operate in harsh electrochemical environments (acidic or alkaline electrolytes, varying potentials), which can lead to degradation over time rsc.org.

Research in catalyst durability focuses on understanding the mechanisms of degradation under operating conditions and developing strategies to enhance stability. This includes studying in situ and operando electrochemical stability rsc.org. Techniques like electrochemical testing are used to evaluate the decline in activity over long-term operation and observe structural changes or dissolution rsc.org. Chemical characterization provides insights into structural stability and transformation during the reaction process rsc.org.

Strategies to improve durability include incorporating metal atoms into robust support structures, such as carbon supports, to maintain active sites mdpi.com. Structural regulation techniques, such as creating hierarchically porous structures, interface engineering, and defect engineering, are also employed to enhance stability sciopen.com. For NPMCs, improving stability in acidic media remains a significant challenge preprints.org.

Ongoing research aims to develop catalysts that not only exhibit high initial activity but also maintain their performance over extended periods under realistic operating conditions, addressing issues like low selectivity and poor stability that persist in some promising catalyst materials rsc.org.

Research on Advanced Analytical and Characterization Methodologies for Hydrogen Systems

Spectroscopic Techniques for Hydrogen Detection and Speciation

Spectroscopic methods offer valuable insights into the presence, chemical state, and local environment of this compound in materials. These techniques exploit the interaction of electromagnetic radiation or neutrons with this compound atoms or this compound-containing molecules.

Nuclear Magnetic Resonance (NMR) and Inelastic Neutron Scattering (INS) for this compound Location

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying the structure and dynamics of molecules, including those containing this compound. It is sensitive to the local environment of this compound nuclei (protons), providing information about their chemical state and mobility. While NMR is effective for detecting this compound bonding and structural details in solutions and some solid materials, its application to large DNA/protein complexes can be challenging due to size limitations and chemical exchange nih.gov.

Inelastic Neutron Scattering (INS) is a unique tool for studying the vibrational properties of materials, offering insights into bonding and other properties nih.gov. Unlike optical spectroscopy techniques such as Raman and infrared spectroscopy, INS is not subject to optical selection rules nih.gov. This makes it particularly effective for studying this compound-containing materials due to the high neutron cross-section of this compound researchgate.netosti.gov. INS can distinguish between molecular and atomic this compound and is sensitive to this compound motion in polymers, organic materials, biological systems, and metallic hydrides osti.gov. It can provide evidence for this compound-hydrogen distances in metal hydrides, even revealing unexpectedly short distances nih.govstfc.ac.uk. INS spectra can be rigorously calculated from theoretical models, aiding in data interpretation researchgate.net.

Raman and Infrared Spectroscopy for this compound Bonding Environments

Raman and Infrared (IR) spectroscopy are vibrational spectroscopic techniques that provide information about the molecular vibrations within a material. These vibrations are sensitive to the local chemical environment, including this compound bonding.

IR spectroscopy is commonly used to study the geometrical structure of molecules and molecular complexes frontiersin.org. Changes in the frequencies and intensities of key vibrational transitions in IR spectra can serve as fingerprints to monitor this compound bonds in molecular complexes frontiersin.org. IR spectroscopy is sensitive enough to distinguish between different this compound bonding configurations, such as Watson-Crick and Hoogsteen base pairs in DNA nih.gov. Time-resolved infrared spectroscopy can provide information about molecular dynamics in liquids, including the dynamics of forming and breaking this compound bonds in water researchgate.net.

Raman spectroscopy is another valuable technique for probing this compound bonding. It can reveal the characteristic vibration response of molecules to different this compound-bonding environments rsc.org. Studies using Raman spectroscopy have investigated this compound bonding in various systems, including water-ethanol mixtures and acetone (B3395972) aqueous solutions, correlating spectral changes with variations in this compound bonding interactions tandfonline.commdpi.com. Both Raman and IR spectroscopy can be used to study this compound bonding in water, providing complementary information researchgate.netpnas.org.

Microscopic and Imaging Techniques for this compound Distribution Analysis

Microscopic and imaging techniques allow for the visualization and analysis of this compound distribution within materials at various length scales, from atomic to macroscopic.

Transmission Electron Microscopy (TEM) and Atom Probe Tomography (APT) for this compound-Material Interfaces

Transmission Electron Microscopy (TEM) can be used to observe the microscopic structural changes that occur when this compound interacts with materials, including hydride formation and the introduction of lattice defects oup.comresearchgate.net. In situ TEM studies allow for the real-time observation of these processes under relevant environmental conditions oup.comresearchgate.net. Visualizing this compound atoms alongside heavier atoms using TEM has been a challenge, but new techniques are being developed to achieve this, providing atomic-resolution insights into this compound behavior at interfaces, such as the titanium/titanium hydride interface rug.nl. TEM studies have also investigated the effect of this compound on the integrity of metal-oxide interfaces, showing how this compound segregation can lead to cavity formation and oxide layer blistering oup.comresearchgate.net.

Atom Probe Tomography (APT) is an emerging microscopy technique that offers high sensitivity for this compound with sub-nanometer spatial resolution oup.compnnl.govosti.govresearchgate.net. This makes it a unique method for investigating the atomic-scale distribution of this compound at interfaces and defects in materials oup.compnnl.govosti.govresearchgate.net. APT can provide three-dimensional imaging and chemical composition at the atomic level fau.de. A key challenge in APT-based this compound analysis is distinguishing the signal from residual this compound in the vacuum chamber; using this compound isotopes like deuterium (B1214612) can help address this oup.compnnl.gov. APT has been used to study this compound distribution in various materials, including structural alloys and functional materials pnnl.govosti.gov.

Synchrotron X-ray and Neutron Imaging for In-Situ this compound Behavior

Synchrotron X-ray imaging and diffraction techniques are valuable for studying this compound behavior in materials, particularly for in situ investigations. Synchrotron radiation X-ray imaging can characterize the nucleation, growth, and motion behavior of this compound bubbles at liquid/solid interfaces in situ ams.org.cn. In situ synchrotron X-ray diffraction can be used to study this compound-induced lattice distortions and phase transformations in materials like stainless steel during heating researchgate.net. It can also reveal the influence of this compound on the crystallization behavior of materials researchgate.net. Synchrotron X-ray diffraction studies have investigated the deformation mechanism of hydrides in titanium arxiv.org.

Neutron imaging is a powerful, non-destructive method for investigating this compound in metals mdpi.comd-nb.info. Due to the high neutron cross-section of this compound compared to many metals, this compound is easily detectable and appears with dark contrast in neutron images mdpi.comresearchgate.net. This technique allows for the quantitative determination of this compound content and distribution in materials mdpi.comresearchgate.net. Neutron imaging is particularly useful for in situ experiments, enabling the analysis of this compound behavior during processes like diffusion and absorption in materials such as zirconium alloys mdpi.comresearchgate.netmdpi.com. It can provide insights into the spatial distribution of this compound within metal hydride beds in real-time d-nb.info.

Electrochemical and Sensor Research for this compound Detection and Monitoring

Electrochemical sensors are widely researched for the detection and monitoring of this compound gas due to their advantages, including compact design, straightforward detection mechanisms, high sensitivity, and excellent selectivity businessresearchinsights.commdpi.com. These sensors typically rely on the interaction of this compound with a sensing material, which alters its electrical properties researchgate.net. Electrochemical this compound sensors can be categorized into amperometric, potentiometric, and conductometric types researchgate.net.

Solid-State this compound Sensors: Nanostructured Materials and Selectivity Enhancement

Solid-state this compound sensors are vital for detecting this compound leaks and ensuring safety due to this compound's high flammability. Research in this area focuses on improving sensor performance, particularly in terms of sensitivity, selectivity, response/recovery time, and stability. Nanostructured materials have emerged as a key factor in achieving these improvements. mdpi.comacs.org

Nanostructured materials offer a high surface-to-volume ratio, which significantly enhances their interaction with gas molecules and improves sensing capabilities compared to their bulk counterparts. acs.org Palladium (Pd) and its alloys are frequently used as transducer materials in high-performance this compound sensors due to their high this compound affinity and catalytic properties. mdpi.comacs.org this compound molecules dissociate into this compound atoms on the surface of Pd, and these atoms then diffuse into the Pd lattice, causing expansion and an increase in electrical resistance, which is detected by the sensor. mdpi.com

Strategies for enhancing sensor performance through nanostructuring include the use of nanoporous thin films and nanowires. For instance, nanoporous Pd films have demonstrated significant sensing properties with improved response and recovery times and enhanced sensitivity towards this compound compared to other reductive gases like CO, NH₃, and CH₃OH at room temperature. mdpi.com Similarly, palladium-functionalized zinc oxide (ZnO) nanowires have shown enhanced this compound gas response and high selectivity. acs.org The functionalization with Pd nanoparticles, the metallization effect of ZnO at sensing temperatures, and partial PdHx formation contribute to the superior sensing performance. acs.org

Improving selectivity is a critical aspect of this compound sensor research to avoid false alarms caused by other gases. While nanostructured materials inherently offer advantages, further enhancement is achieved through material combinations and modifications, such as incorporating noble metals like Pt, Rh, and Ru, either as catalytic electrodes or surface modifiers. researchgate.net

Electrochemical Impedance Spectroscopy for this compound Electrode Kinetics

Electrochemical Impedance Spectroscopy (EIS) is a powerful technique used to investigate the kinetics and mechanisms of electrochemical reactions, including the this compound evolution reaction (HER) at electrode interfaces. isca.memdpi.com EIS allows for the probing of relaxation phenomena over a wide frequency range, providing detailed information about the electrochemical process at the electrode-electrolyte interface. isca.mescispace.com

Studies employing EIS have investigated the HER on various electrode materials, such as nickel molybdenite (NiNiMoS₂) and gold (Au). mdpi.comcapes.gov.br By analyzing impedance spectra, researchers can determine parameters related to the kinetics of different steps involved in the HER, such as the Volmer, Heyrovsky, and Tafel steps. isca.memdpi.com For example, an impedance model based on the Volmer-Heyrovsky-Tafel mechanism has been developed to study HER kinetics on polycrystalline gold electrodes in sulfuric acid solutions. mdpi.com This model, optimized with EIS data, allows for the extraction of kinetic parameters and provides insights into the reaction pathway and the influence of factors like pH and overpotential on the HER rate. mdpi.com

EIS analysis often involves fitting experimental data to equivalent electrical circuits (EECs) that represent the different processes occurring at the electrode interface, such as charge transfer resistance and double-layer capacitance. isca.meresearchgate.net These circuit elements can be correlated to kinetic parameters of the electrochemical reaction. mdpi.com Research on lead electrodes in sulfuric acid, for instance, utilized EIS to investigate the HER kinetics and evaluate the reliability of the Volmer-Heyrovsky mechanism on this material. scispace.com

EIS is also used in conjunction with other techniques, such as potentiodynamic polarization and cyclic voltammetry, to gain a comprehensive understanding of electrode behavior and reaction mechanisms. isca.mecapes.gov.br

Mass Spectrometry for this compound Purity and Isotopic Analysis in Research

Mass Spectrometry (MS) is an indispensable analytical technique for verifying the purity and determining the isotopic composition of this compound in various research applications. hidenanalytical.comkoreascience.kr Its high sensitivity allows for the detection and quantification of trace impurities that can negatively impact this compound-based technologies, particularly fuel cells. hidenanalytical.comprocess-insights.com

MS is used to identify and quantify contaminants such as oxygen (O₂), nitrogen (N₂), carbon dioxide (CO₂), carbon monoxide (CO), methane (B114726) (CH₄), and water vapor (H₂O) in this compound streams. hidenanalytical.comprocess-insights.com These impurities can poison catalysts and hinder electrochemical reactions in fuel cells, reducing their performance and lifespan. hidenanalytical.comprocess-insights.com By providing detailed impurity profiles, MS helps ensure that this compound meets stringent purity standards like ISO 14687, which is crucial for the commercial viability and safe use of this compound. hidenanalytical.comprocess-insights.com

Beyond purity analysis, MS is critical for this compound isotopic analysis, allowing researchers to measure the ratios of this compound isotopes, such as protium (B1232500) (¹H) and deuterium (²H or D). hidenanalytical.comkoreascience.kr This isotopic fingerprinting can differentiate this compound produced from renewable sources (green this compound) from that produced via fossil fuel-based methods. hidenanalytical.com Isotopic analysis also aids in tracking production methods and verifying the origin of this compound labeled as "green". hidenanalytical.com

Various MS techniques are employed for this compound analysis. Quadrupole Mass Spectrometry (QMS) is used for quantifying impurities and determining concentrations of this compound isotopes. aip.org High-precision magnetic sector mass spectrometers are utilized for high-purity this compound isotope analysis, such as quantifying HD impurities in high-purity D₂ gas. koreascience.kr Electrospray ionization-high-resolution mass spectrometry (ESI-HRMS) is applied for rapid characterization of the isotopic purity of deuterium-labeled organic compounds and monitoring this compound-deuterium exchange reactions. nih.gov Continuous flow isotope ratio mass spectrometry (CF-IRMS), including methods utilizing chromium-filled reaction tubes (Cr-EA-IRMS), is used for high-precision this compound isotope measurements in various sample types, such as coal. frontiersin.org Electrochemical Mass Spectrometry (EC-MS) combines electrochemical measurements with MS for real-time monitoring of gas evolution and consumption during electrochemical reactions, which is valuable for optimizing processes like water splitting and fuel cell operation. spectroinlets.com

MS provides high sensitivity, accuracy, and the ability to deliver rapid or real-time results, making it a versatile tool for monitoring this compound production processes, enhancing product quality, and supporting lifecycle assessments of this compound technologies. hidenanalytical.com

Hydrogen in Future Energy Systems and Infrastructure Research

Fuel Cell Technology Advancements: Beyond Performance and Durability

Advancements in hydrogen fuel cell technology are crucial for their widespread adoption, with research extending beyond basic performance and durability to focus on materials, design, and system integration. Fuel cells operate in challenging environments, and degradation of components like catalysts and membranes has historically limited their lifespan. scitechdaily.comfastechus.com Ongoing research aims to overcome these limitations and improve the cost-effectiveness of fuel cell systems. coherentmarketinsights.compolytechinc.com

Proton Exchange Membrane Fuel Cells (PEMFCs): Electrocatalyst and Membrane Innovation

Proton Exchange Membrane Fuel Cells (PEMFCs) are promising for clean energy applications, but cost, performance, and durability remain key challenges. mdpi.com Significant research is focused on developing novel electrocatalysts and advanced membrane materials to address these issues. Platinum-based catalysts are highly effective for the oxygen reduction reaction (ORR) in PEMFCs, but their high cost necessitates reducing platinum content or developing non-platinum group metal (non-PGM) alternatives. mdpi.comfrontiersin.orgresearchgate.net Research explores optimizing the nanostructure of catalysts and using alloying techniques to improve the stability and activity of low-platinum catalysts. mdpi.comfrontiersin.org Non-PGM catalysts, such as metal-nitrogen-carbon (M-N-C) materials, have shown encouraging ORR activity, sometimes approaching or exceeding that of platinum-based catalysts, with ongoing efforts to optimize their composition, structure, and production techniques. mdpi.com

Advancements in polymer electrolyte membrane materials are also critical for enhancing PEMFC performance and lifetime by increasing conductivity and durability, particularly under challenging conditions like low humidity or high temperature. mdpi.commdpi.com Researchers are exploring reinforced, modified, and innovative membrane materials to reduce cost and improve efficiency. frontiersin.org

Direct this compound Fuel Cells: System Design and Efficiency Optimization

Direct this compound fuel cells, a type of PEMFC, directly utilize this compound gas as the fuel. Research in this area focuses on optimizing system design and improving efficiency. This involves developing fuel cell system models that can simulate operation under various conditions, including transient dynamics of the air system with varying back pressure. escholarship.orgresearchgate.net These models are scalable and can be used to explore energy economy optimization potential in applications like direct this compound fuel cell vehicles. escholarship.orgresearchgate.net Advanced optimization algorithms are being developed to improve operational efficiency, extend lifespan, and reduce operational costs of this compound fuel cells. iieta.org

This compound in Power-to-X and Sector Coupling Research

Power-to-X (PtX) technologies, which convert renewable electricity into other energy carriers like this compound, and sector coupling, which integrates different energy sectors, are key areas of research for leveraging this compound in future energy systems. stateofgreen.comstateofgreen.comresearchgate.netsiemens-energy.com this compound plays a pivotal role in these concepts, enabling the storage and utilization of renewable energy across various sectors. researchgate.netstateofgreen.com

Integration of this compound into Renewable Energy Grids: Stability and Storage Solutions

Integrating variable renewable energy sources like solar and wind into the electricity grid presents challenges for grid stability and reliability. climafix.inhi-act.ac.uk this compound energy storage systems (HES) are being researched as a solution to help balance the grid and improve its resilience. climafix.inresearchgate.netaip.org This involves using excess renewable energy to produce this compound through electrolysis, which can then be stored and converted back into electricity using fuel cells when needed. climafix.inhi-act.ac.ukfastechus.com

This compound as an Energy Carrier for Industrial Decarbonization Pathways

This compound is increasingly seen as a crucial energy carrier for decarbonizing hard-to-abate industries where direct electrification is challenging. europa.euspe.orgumich.eduau.dkmdpi.com These include sectors like petroleum refining, fertilizer production, steel manufacturing, cement, aluminum, and glass manufacturing. spe.orgumich.eduau.dk Research explores the pivotal role of low-carbon this compound, such as green this compound produced via electrolysis powered by renewable energy, in reducing emissions in these sectors. oup.comspe.orgumich.edu

In petroleum refineries, transitioning to low-carbon this compound for processes like hydrotreating and hydrocracking can significantly reduce CO2 emissions. spe.org this compound is also essential for ammonia (B1221849) production in the fertilizer industry and can displace carbon-based reductants in steelmaking through processes like this compound-based direct reduced iron (H2-DRI). europa.euumich.edumdpi.com While H2-DRI offers a decarbonization pathway, research indicates that its cost-effectiveness compared to other solutions like carbon capture technologies is still being evaluated under various conditions. acs.org this compound can also be used for high-temperature heat in industries like cement, aluminum, and glass manufacturing. umich.edu Blending this compound with natural gas is another approach being explored for gradually reducing carbon intensity in industrial combustion processes. mdpi.com The primary challenge for widespread industrial adoption of clean this compound lies in reducing its production and delivery costs to compete with natural gas. umich.edu

This compound Infrastructure Development: Pipeline Transport and Distribution Network Research

The development of robust and safe infrastructure is critical for the widespread adoption of this compound as an energy carrier. Pipeline transport and distribution networks are key components of this infrastructure, offering a potentially efficient means of moving large volumes of this compound over significant distances. Research in this area focuses on addressing the unique challenges associated with transporting this compound, particularly concerning material compatibility and efficient handling technologies.

Material Compatibility for this compound Pipelines: Embrittlement Mitigation and Leak Detection Research

A primary technical challenge for the widespread use of this compound in pipelines is ensuring that the materials used can withstand this compound exposure. sandia.gov this compound can interact with the atomic structure of metals, such as steel and aluminum alloys used in current structures like valves, fuel tanks, and storage vessels, leading to damage and potential degradation and failure over time. sandia.gov This phenomenon is known as this compound embrittlement (HE), where this compound penetrates the metal, reducing its ductility and toughness and making it more susceptible to cracking. mdpi.comkrs.co.kr The occurrence of this compound embrittlement is influenced by factors such as the this compound atmosphere, material characteristics, and stress conditions. krs.co.kr Low to intermediate strength carbon steels are generally more resistant to this compound embrittlement compared to high strength alloy steels and are frequently used in this compound service applications like pipelines and pressure vessels. researchgate.net However, even these steels can suffer property degradation in the presence of this compound, necessitating thorough qualification tests. researchgate.net

Research is actively exploring methods to mitigate this compound embrittlement in pipeline steels. One emerging approach involves the addition of trace amounts of inhibitor gases, such as oxygen (O₂) or carbon monoxide (CO), to the this compound stream. triton-hydrogen.comugent.be Studies suggest that oxygen may reduce the embrittlement effects of this compound. rosen-group.com Introducing these gaseous inhibitors can reduce this compound absorption by slowing down the adsorption kinetics of this compound gas. ugent.be However, a continuous supply of these inhibitors is considered essential for sustained mitigation, as their presence may not prevent this compound from reaching an equilibrium condition during longer exposure times. ugent.be Factors such as the type of mechanical test, this compound pressure, and inhibitor gas concentration influence the effectiveness of HE mitigation by gaseous inhibitors. ugent.be Other suggested inhibitors include N₂O and NH₃, which have shown to significantly reduce crack propagation in certain steels. ugent.be

Another area of research focuses on developing new materials and processing methods with improved resistance to this compound. sandia.govsydney.edu.au This includes investigating the interaction between steel microstructure and this compound to enable the production of materials safe for high-pressure this compound pipes (B44673). sydney.edu.au Advanced characterization techniques are being employed to understand HE in pipeline and vessel steels. sydney.edu.au

Leak detection is another crucial area of research for this compound pipelines due to this compound's wide flammability range (4% to 75% concentration in air) and its potential to accelerate the diffusion process compared to natural gas. horizon-europe.gouv.frbohrium.commdpi.com The first dangerous time (FDT) for this compound leakage is substantially shorter than for natural gas, emphasizing the need for timely detection and response. bohrium.commdpi.com Increasing the this compound blending ratio accelerates diffusion and decreases the FDT, posing greater risks. bohrium.commdpi.com

Research is focused on developing and validating reliable leak sensing services and sensor technologies for both pure this compound and this compound-blended natural gas mixtures. horizon-europe.gouv.fr These technologies are based on the effects induced by the interaction of this compound with selected sensing materials, including catalytic, thermal conductivity, electrical, electrochemical, mechanical, optical, and acoustic properties. horizon-europe.gouv.fr The goal is to improve leak detection time, rate, and accuracy. horizon-europe.gouv.fr Studies using transient flow simulations have shown that a decrease in mass flow rate is a reliable indicator of a potential leak in this compound transportation pipelines. onepetro.org Pressure and temperature conditions also play vital roles in evaluating the presence of leaks. onepetro.org Computational Fluid Dynamics (CFD) models are being used to investigate the leakage characteristics of this compound and this compound-blended natural gas in buried pipelines, analyzing the distribution of pressure, velocity, gas concentration, and leakage rate. bohrium.commdpi.com This research aids in the optimal placement of gas sensors and prediction of leakage timing. bohrium.commdpi.com

Advanced Compression and Liquefaction Technologies for Efficient Distribution

Efficient compression and liquefaction technologies are vital for the effective distribution and storage of this compound. Compression increases the gravimetric and energy density of this compound, facilitating its storage and movement. scottish-enterprise.com this compound is typically compressed to hundreds or even up to 1,000 bar for storage. scottish-enterprise.com Common compression technologies include reciprocating, diaphragm, hydraulic, and ionic compressors. scottish-enterprise.com Reciprocating compressors are widely used due to their high volumetric compression rate and reliable operation, capable of achieving output pressures of 400 bar with lubrication and 225 bar without. scottish-enterprise.com Diaphragm and hydraulic compressors utilize a fluid medium for compression, while ionic compressors use a non-volatile ionic liquid to improve efficiency by reducing dead volume. scottish-enterprise.com Centrifugal compression is another mature technology, though its use in pure this compound applications has been limited. scottish-enterprise.com

Research is exploring advanced compressor designs to improve efficiency and reduce costs. One novel approach involves counter-rotating compression stages, which aim to achieve significantly more head rise per stage, potentially decreasing capital cost and footprint compared to current centrifugal technologies. osti.gov This technology could address compression needs at pipeline head stations, booster stations, or for storage. osti.gov

Liquefaction offers significant advantages by substantially increasing this compound's volumetric energy density, making storage, transportation, and long-distance distribution more efficient, especially where pipeline infrastructure is unavailable. mdpi.comenergy.gov Liquefying this compound involves cooling it to below -253°C (-423°F). energy.gov While liquefaction allows for a much larger mass of this compound to be transported compared to gaseous form, it is an energy-intensive process, currently consuming a significant portion of the this compound's energy content (30-40%). mdpi.comenergy.goviea-etsap.org Improving liquefaction efficiency is critical for large-scale deployment. mdpi.com Research is focused on developing new liquefaction processes that use less energy, with targets aiming for significant reductions in power consumption per kilogram of this compound liquefied. europa.eu Waste heat recovery is being investigated as a way to improve efficiency in liquefaction systems. mdpi.com Despite the energy costs, the high storage density of liquid this compound plays a crucial role in transport and logistics, particularly for energy-importing regions. wasserstoff-leitprojekte.de

Technology Type	Description	Typical Output Pressure (Reciprocating)	Energy Consumption (Liquefaction)
Reciprocating Compressor	Positive displacement, high volumetric rate, reliable operation.	400 bar (lubricated), 225 bar (non-lubricated)	N/A
Diaphragm Compressor	Similar to reciprocating, uses a membrane/diaphragm for separation.	N/A	N/A
Hydraulic Compressor	Similar to reciprocating, uses hydraulic fluid for compression.	N/A	N/A
Ionic Compressor	Similar to hydraulic, uses ionic liquid to reduce dead volume.	N/A	N/A
Centrifugal Compressor	Dynamic compression, imparts kinetic energy via impeller. Limited use in pure this compound.	N/A	N/A
Liquefaction	Cooling this compound below -253°C to increase energy density for storage and transport.	N/A	30-40% of this compound energy content energy.goviea-etsap.org

Socio Technical and Environmental Research Perspectives on Hydrogen Technologies

Life Cycle Assessment (LCA) of Hydrogen Production and Utilization Pathways

A comprehensive evaluation of this compound's environmental footprint necessitates a life cycle assessment (LCA) that encompasses all stages, from production and storage to distribution and final use. qub.ac.uk This approach provides a holistic view of the environmental burdens associated with different this compound pathways. qub.ac.uk

The environmental impact of this compound is largely determined by its production method. A "cradle-to-gate" analysis focuses on the emissions from raw material extraction to the point where the this compound is produced. A "cradle-to-grave" analysis extends this to include the entire life cycle, including transportation, storage, use, and end-of-life disposal or recycling of the technologies involved. energy.gov

The global warming potential (GWP) is a key metric in these analyses. For instance, steam methane (B114726) reforming (SMR), a common method for producing "grey this compound," has an average emission of 11 kg of CO2 equivalent per kg of this compound. mdpi.com In contrast, "green this compound," produced through water electrolysis powered by renewable energy, has a significantly lower carbon footprint, with mean GWP values around 2.02 kgCO2eq/kgH2. mdpi.com Nuclear-powered electrolysis, or "pink this compound," shows even lower impacts, with an average of 0.41 kgCO2eq/kgH2. mdpi.com However, if the electricity for electrolysis comes from a grid with a high share of fossil fuels ("yellow this compound"), the carbon footprint can be as high as 41.4 kgCO2eq/kgH2. mdpi.com

The vehicle cycle, which includes manufacturing, contributes between 10% and 22% of the total cradle-to-grave greenhouse gas emissions for current vehicle technologies. energy.gov For advanced vehicles like fuel cell electric vehicles (FCEVs), while the fuel cycle emissions are lower, the vehicle cycle emissions, particularly from battery and fuel cell production, become more significant. energy.gov

Table 1: Global Warming Potential of Different this compound Production Pathways

This compound Production Pathway	Average Global Warming Potential (kg CO2eq / kg H2)
Steam Methane Reforming (Grey this compound)	11
Water Electrolysis (Renewable Energy - Green this compound)	2.02
Water Electrolysis (Nuclear Energy - Pink this compound)	0.41
Water Electrolysis (Grid Electricity)	17.2 (can reach up to 41.4)
Coal Gasification (Brown this compound)	Higher than SMR
Methane Pyrolysis (Turquoise this compound)	Lower than SMR

Source: mdpi.com

When compared to traditional energy carriers, the environmental performance of this compound varies significantly based on its production method. This compound from biomass gasification has been shown to have a lower carbon footprint than green this compound produced via wind-powered electrolysis. mdpi.com Both methods, however, offer a more sustainable pathway than fossil fuel-based approaches. mdpi.com

A comparative life cycle assessment of different this compound-based vehicle technologies reveals that for grey and blue this compound production, this compound fuel cell electric vehicles (H2FCEVs) have the lowest global warming potential. mdpi.com However, for green this compound, vehicles fueled by Fischer-Tropsch diesel, a synthetic fuel produced from this compound and carbon monoxide, exhibit nearly half the lifetime carbon emissions of purely this compound-fueled vehicles. mdpi.com

Technoeconomic Analysis of this compound Systems: Cost Reduction Strategies and Market Penetration Models

Technoeconomic analysis (TEA) is crucial for evaluating the economic feasibility of this compound systems by comparing the costs and benefits of different technologies. frontiersin.org The levelized cost of this compound (LCOH) is a key metric used in these analyses. mdpi.com

Currently, grey this compound remains the most cost-effective, with a price range of 2.50/kg. arxiv.orgresearchgate.net Blue this compound, which incorporates carbon capture and storage (CCS), is a transitional option with a cost of 3.50/kg. arxiv.orgresearchgate.net Green this compound is the most expensive at present, ranging from 6.00/kg. arxiv.orgresearchgate.net The U.S. Department of Energy's "this compound Shot" initiative aims to reduce the cost of green this compound to $1.00/kg by 2031. arxiv.orgresearchgate.net

Cost reduction strategies focus on several key areas:

Reducing the cost of renewable electricity: This is a major factor for green this compound production, with costs below 30/MWh being essential for achieving cost parity with fossil-based this compound. arxiv.orgresearchgate.net

Improving electrolyzer efficiency and reducing their capital cost: Technological advancements and economies of scale in manufacturing are expected to significantly lower electrolyzer costs. arxiv.orgresearchgate.net

Developing and repurposing infrastructure: Retrofitting existing natural gas pipelines for this compound transport could reduce costs by 50-70% compared to building new pipelines. arxiv.org

Table 2: Estimated Levelized Cost of this compound (LCOH) by Production Pathway

This compound Production Pathway	Estimated Cost (USD/kg)
Grey this compound (Steam Methane Reforming)	$1.50 - $2.50
Blue this compound (SMR with CCS)	$2.00 - $3.50
Green this compound (Electrolysis with Renewables)	$3.50 - $6.00

Source: arxiv.orgresearchgate.net

Government funding for research and development (R&D) is critical for accelerating innovation in this compound technologies. atomfair.com Public funding de-risks early-stage technologies and fosters collaboration between academia and industry. atomfair.com

Examples of such funding mechanisms include:

The U.S. Department of Energy's (DOE) this compound Program: This program funds a wide range of R&D projects through various offices, including the Office of Energy Efficiency and Renewable Energy (EERE) and the Office of Clean Energy Demonstrations. energy.gov

The European Union's Horizon Europe program: Through the Clean this compound Partnership, the EU provides substantial funding for this compound-related R&D, with a focus on cross-border collaboration and industrial participation. atomfair.com

National initiatives: Many countries have established their own this compound strategies and funding programs. For example, India's National Green this compound Mission has a budgetary outlay of ₹400 crore for R&D until 2025–26. indiatimes.com

These programs often use a phased approach, with initial grants for proof-of-concept and subsequent funding tied to achieving specific performance and cost-reduction targets. atomfair.com

Supportive policies and a clear regulatory framework are essential for the transition to a this compound economy. efifoundation.org Research in this area focuses on designing policies that incentivize investment in this compound technologies and create a stable market. acs.org

Key policy areas for R&D include:

Establishing clear definitions and standards for "clean this compound": This is crucial for creating a global market and ensuring a level playing field. efifoundation.org

Providing financial incentives for R&D and deployment: This can include tax credits, grants, and loans to support innovation and infrastructure development. efifoundation.org

Streamlining permitting and regulatory processes: This can reduce project development times and costs. efifoundation.org

Fostering international collaboration: Harmonizing standards and regulations can facilitate global trade in this compound. hydrogencouncil.com

Many countries are actively developing national this compound strategies that outline their R&D priorities and policy support mechanisms. acs.orgmdpi.com

Public Perception and Acceptance Research of this compound Technologies

Public acceptance is a critical factor for the successful deployment of this compound technologies. mdpi.comresearchgate.net Research in this area investigates public awareness, knowledge, risk perception, and attitudes towards this compound. mdpi.com

Studies have shown that while general awareness of this compound as an energy source can be high, technical familiarity with the technologies is often limited. mdpi.com Public perception is influenced by several factors, including:

Perceived benefits: The potential for this compound to reduce greenhouse gas emissions and improve energy security are key drivers of positive public opinion. mdpi.com

Safety concerns: The flammability of this compound is a significant concern for the public, often linked to historical events like the Hindenburg disaster. fastechus.com Addressing these concerns through transparent communication and robust safety standards is crucial. mdpi.com

Production method: Public support is generally higher for "green" this compound produced from renewable sources compared to "blue" or "grey" this compound from fossil fuels. mdpi.comresearch.csiro.au

Trust in institutions: The public's trust in government, industry, and scientific institutions plays a significant role in their acceptance of new technologies. mdpi.com

Research indicates that targeted public awareness campaigns, community engagement, and transparent communication about the risks and benefits of this compound technologies are essential for building public trust and acceptance. mdpi.commdpi.com

Table 3: Factors Influencing Public Acceptance of this compound Technologies

Factor	Influence on Acceptance
Perceived Environmental Benefits	Positive
Perceived Economic Benefits	Positive
Safety Concerns	Negative
Lack of Information	Negative
Proximity to this compound Facilities	Can be negative
Trust in Institutions	Positive
Production Method (Green vs. Grey/Blue)	Green is more positive

Source: mdpi.comresearchgate.netmdpi.com

Social Acceptance Models for Large-Scale this compound Infrastructure Deployment

The successful deployment of large-scale this compound infrastructure is contingent not only on technological feasibility and economic viability but also on social acceptance. mdpi.comresearchgate.net Research indicates that public perception of this compound technologies is generally neutral to positive; however, this support can diminish when it comes to the implementation of infrastructure in close proximity to communities. researchgate.net This gap between general acceptance and local acceptance is a critical area of study, often explained by the "Not-In-My-Back-Yard" (NIMBY) phenomenon, where residents may support a technology in principle but oppose its placement in their vicinity. researchgate.net

Several models and frameworks have been developed to understand and predict the social acceptance of new energy technologies, including this compound. These models often highlight a multi-faceted interplay of psychological, sociological, and demographic factors. Key determinants influencing public attitudes include the perceived risks and benefits, trust in stakeholders, and the level of public engagement in decision-making processes. researchgate.netdntb.gov.ua

A systematic review of literature on the topic has identified several recurring factors that significantly influence societal acceptance of this compound technologies. These include prior knowledge, perceived costs and risks, environmental awareness, and personal or community benefits. researchgate.net Furthermore, socio-demographic variables such as age, gender, and education level have also been shown to have an impact on acceptance levels. researchgate.net For instance, some studies have found that men and individuals with higher incomes tend to be more supportive of green this compound. ukerc.ac.uk

Trust in the institutions and stakeholders involved in the development and deployment of this compound infrastructure is a cornerstone of social acceptance. researchgate.netdntb.gov.ua This includes trust in government bodies, industry actors, and scientific experts. researchgate.netresearchgate.net A lack of trust can exacerbate perceived risks and lead to public opposition, even if the technical assessments indicate a high level of safety.

The following interactive data table summarizes key factors influencing the social acceptance of large-scale this compound infrastructure based on a review of existing research.

Factor Category	Key Influencing Factors	Description
Psychological Factors	Perceived Risks and Benefits	Public assessment of potential dangers (e.g., safety, environmental impact) versus advantages (e.g., cleaner air, energy independence). researchgate.netresearchgate.net
Knowledge and Awareness	The level of public understanding of this compound technology. Low awareness is prevalent in many countries. researchgate.net
Trust in Stakeholders	Confidence in the competence and integrity of government, industry, and scientists involved in this compound projects. researchgate.netresearchgate.net
Socio-Demographic Factors	Age	Younger generations may be more open to new, environmentally friendly technologies. researchgate.netukerc.ac.uk
Education and Income	Higher levels of education and income are often correlated with greater support for this compound technologies. researchgate.net
Project-Related Factors	Proximity to Infrastructure	Acceptance tends to decrease with closer proximity to proposed this compound facilities. researchgate.netresearchgate.net
Community Engagement	The degree to which local communities are involved in the planning and decision-making processes. researchgate.net
Distributive Benefits	The extent to which the economic and social benefits of the project are shared with the local community. researchgate.net

Communication Strategies for Promoting this compound Research and Development

Effective communication is a critical enabler for fostering public support and accelerating the research, development, and deployment of this compound technologies. sustainability-directory.comsecnewgate.co.uk A strategic approach to communication is necessary to build trust, address misconceptions, and highlight the potential benefits of a this compound-based economy. sustainability-directory.comsustainability-directory.com The primary goal of such strategies is to create a well-informed public that can engage in constructive dialogue about the role of this compound in the future energy landscape.

A key element of a successful communication strategy is the clear and transparent dissemination of information about both the opportunities and challenges associated with this compound. sustainability-directory.com This includes providing accessible information on the different production methods (e.g., green, blue, grey this compound), storage, transportation, and end-use applications. It is also crucial to address public concerns, particularly regarding safety, in a proactive and evidence-based manner. mdpi.comresearchgate.net Research has shown that while safety is a major concern, a belief in the ability of domestic industries to adhere to international safety standards can significantly boost support for this compound energy. researchgate.net

Targeting communication efforts to specific audiences is also essential. europa.eu Policymakers and regulators require detailed information to develop supportive legal and financial frameworks. secnewgate.co.uk The general public may benefit from more simplified and relatable content that illustrates the tangible benefits of this compound, such as improved air quality and energy security. sustainability-directory.com Engaging with local communities where this compound infrastructure is planned is particularly important to address location-specific concerns and ensure that the project is perceived as beneficial to the community. secnewgate.co.uk

Recent research in South Korea has highlighted the importance of public relations strategies that not only emphasize the strengths and opportunities of this compound energy but also address the weaknesses and threats. mdpi.com This approach can help to build a more realistic and trustworthy public narrative.

The following table outlines key components of a comprehensive communication strategy for promoting this compound research and development.

Strategy Component	Key Actions	Desired Outcome
Transparency and Information Sharing	Provide clear, accurate, and accessible information on all aspects of this compound technology. sustainability-directory.com	An informed public with a balanced understanding of the benefits and risks.
Audience Segmentation	Tailor communication messages and channels to different stakeholder groups (e.g., public, policymakers, industry). europa.eu	Increased relevance and impact of communication efforts.
Proactive Safety Communication	Openly address safety concerns with evidence-based information and by highlighting robust safety standards. researchgate.net	Enhanced public trust and confidence in the safety of this compound technologies.
Stakeholder Engagement	Foster dialogue and collaboration with local communities, industry, and government agencies. secnewgate.co.uk	Increased buy-in and a sense of shared ownership of this compound projects.
Highlighting Co-benefits	Emphasize the broader societal benefits of this compound, such as job creation, economic growth, and improved public health. secnewgate.co.uksustainability-directory.com	Broader public support beyond just the environmental advantages.
Collaboration with Trusted Sources	Partner with academic institutions, research organizations, and reputable non-governmental organizations to disseminate information.	Increased credibility and trustworthiness of the information provided.

Artificial Intelligence and Machine Learning in this compound Materials Discovery and Process Optimization

Artificial intelligence (AI) and machine learning (ML) are revolutionizing materials discovery and process optimization in the this compound sector by accelerating research timelines and reducing costs. researchgate.netcanada.caresearchgate.net These data-driven approaches are proving invaluable in navigating the vast design spaces for new materials and optimizing complex this compound-related processes. researchgate.nettandfonline.com

Data-Driven Approaches for Novel this compound Storage Materials Prediction

Traditional methods for discovering this compound storage materials often rely on empirical trial-and-error, which is time-consuming and resource-intensive. researchgate.netnih.gov Data-driven approaches, leveraging AI and ML, offer a transformative paradigm for accelerating the discovery, processing, and optimization of materials. researchgate.netcanada.ca By analyzing extensive datasets of material structures and properties, ML models can predict this compound storage characteristics with increasing accuracy. researchgate.netresearchgate.netmdpi.com

ML models are applied to various tasks in this compound storage, including predicting the this compound adsorption capacities of porous materials, identifying stable crystal structures of hydrides, and optimizing material composition and synthesis conditions. mdpi.com For instance, ML models can predict the kinetic behavior of storage materials by learning from experimental or computational data on this compound uptake and release rates under different conditions, guiding the optimization of operating parameters like temperature and pressure. mdpi.com Studies have demonstrated the high accuracy of ML predictions for this compound adsorption capacities in materials like metal-organic frameworks (MOFs). mdpi.com

AI/ML platforms are being developed to enhance property prediction for increased this compound storage capacity and efficiency. researchgate.net Regression and multi-class classification algorithms are used to predict this compound weight percentage (wt%) and classify hydride types, which are key parameters for assessing the this compound storage capacity of metal hydrides. researchgate.net ML aims to categorize metal hydrides based on their characteristics and properties, providing insights for identifying more efficient this compound storage materials. researchgate.net

Data-driven materials design is emerging as a transformative paradigm for accelerating materials discovery, processing, and optimization. researchgate.net This involves integrating high-throughput screening and machine learning for this compound storage systems, moving from theoretical simulation to experimental validation. researchgate.net

AI for Catalyst Design and Reaction Pathway Optimization

AI and ML are significantly impacting catalyst design for this compound production and utilization, replacing traditional trial-and-error methods with predictive modeling. nih.govmdpi.com This accelerates discovery and optimization cycles, potentially reducing processes that once took years to just weeks. catalysis-summit.com AI enables the analysis of enormous datasets to find patterns and predict the performance of novel catalyst materials with unprecedented speed and accuracy. catalysis-summit.com

Generative algorithms are another exciting application, capable of predicting new catalyst structures based on specific criteria and exploring high-dimensional chemical spaces for innovative compositions. catalysis-summit.com This accelerates catalytic design and broadens the range of materials available for applications in renewable energy. catalysis-summit.com

AI and ML are also used to understand electrocatalytic reaction mechanisms by analyzing kinetics and thermodynamics to identify patterns and correlations that inform the design of more efficient materials. rsc.org

Advanced this compound Safety Research: Risk Assessment Methodologies and Mitigation Technologies

Addressing the safety challenges associated with this compound's unique properties, such as its wide flammability range, low ignition energy, and potential for metal embrittlement, is critical for its widespread adoption. mdpi.comenergycentral.com Advanced safety research focuses on comprehensive risk assessment methodologies and the development of effective mitigation technologies. energycentral.comljmu.ac.ukaesolutions.com

Comprehensive risk assessments are essential for identifying potential hazards and implementing mitigation strategies. energycentral.com This includes utilizing computational fluid dynamics (CFD) models to predict this compound behavior in different scenarios and developing emergency response plans. energycentral.com

Advanced Sensor Networks for this compound Leakage Detection and Early Warning Systems

Early detection of this compound leaks is crucial for preventing accidents and protecting personnel and infrastructure. ljmu.ac.ukintelligentliving.comdpi.com Advanced monitoring systems employing sophisticated sensors are essential for detecting this compound at extremely low concentrations, enabling rapid response actions before hazardous situations arise. intelligentliving.co

Sensor networks are being developed to monitor leaks in various this compound applications, including tanks and pipes (B44673) in vehicles. fraunhofer.de These networks enable early warning systems that can be integrated with active preventive shutdown mechanisms. fraunhofer.de While electronic sensors are available, optical methods are often preferred as their electrical power supply can be located outside the danger zone. fraunhofer.de Research is ongoing to develop this compound sensors based on sensor-functionalized glass fibers for use in such networks, allowing for monitoring at multiple potentially dangerous points simultaneously. fraunhofer.de

Integrating IoT-based gas detectors in this compound production facilities enables real-time monitoring of pressure, temperature, and this compound concentration in storage tanks and pipelines, providing a framework for early leak detection. mdpi.comljmu.ac.uk Real-time data reporting from these systems enhances effectiveness by providing immediate access to information about this compound concentrations and environmental parameters, enabling quick, informed decisions. intelligentliving.co

Recent advancements include the development of robust organic this compound sensors with high responsivity, fast response times, low detection limits, and low power consumption, suitable for distributed sensor networks for early warning of this compound leaks. heeneygroup.com

Computational Fluid Dynamics (CFD) Modeling for this compound Dispersion and Ignition

Computational Fluid Dynamics (CFD) modeling is a powerful tool for analyzing safety scenarios involving this compound leaks, particularly in enclosed spaces or complex environments. unipi.itresearchgate.net CFD simulations are used to predict the release and dispersion of gaseous this compound and study the behavior of ignitable this compound clouds. researchgate.neteuropa.eu

CFD tools allow for the investigation of the effects of this compound's properties (density, diffusivity, viscosity, and flammability limits) on the dispersion process, as well as the influence of different release scenarios, geometrical configurations, and atmospheric conditions. unipi.it These models can simulate accidental releases from pipelines, modeling the flow through a small hole between a high-pressure pipeline and the environment. unipi.it

CFD modeling has proven to be a reliable and effective tool for evaluating the effects of this compound leaks in industrial environments like this compound energy stations. researchgate.net Simulations can predict this compound concentration distributions under hypothetical leak scenarios. researchgate.net Studies using CFD have analyzed this compound dispersion and exhaust behaviors in residential fuel cell systems to optimize ventilation designs and reduce this compound stagnation. researchgate.net CFD simulations are also used in risk assessments to predict this compound behavior in different scenarios and inform emergency response plans. energycentral.comaesolutions.com

Research includes using large-eddy simulations of this compound dispersion from turbulent subsonic emissions in channels to gain insights into safety aspects related to explosion hazards. ffi.no These simulations can reveal distinct dispersion regimes based on this compound mass flow rates. ffi.no

Interdisciplinary Challenges in Realizing a this compound-Based Energy Economy

Realizing a this compound-based energy economy involves overcoming complex interdisciplinary challenges that extend beyond purely technical aspects. energy.govnih.gov These challenges encompass economic viability, infrastructure development, regulatory frameworks, and societal acceptance. researchgate.nethydrogeni.no

Key challenges include dramatically lowering the cost of this compound production and fuel cells, developing diverse sources for this compound production at competitive energy costs, finding viable methods for onboard this compound storage for transportation, and developing a safe and effective infrastructure for seamless this compound delivery. energy.gov

The infrastructure needed for a this compound economy is comparable to existing fossil fuel and electricity infrastructures. energy.gov While this compound can utilize parts of existing infrastructure, such as production from natural gas reforming and electricity generation in fuel cells, significant new development is required. energy.gov Demonstrating that this compound as an energy carrier is economically competitive in the marketplace is a major barrier. energy.gov

Integrating this compound into existing energy systems requires multidisciplinary approaches involving material science, engineering, and system optimization. mdpi.com Challenges also include the variability and intermittency of renewable energy sources used for green this compound production, necessitating the integration of advanced energy storage systems and smart grid technologies. frontiersin.org

There is a need for comprehensive research to understand and mitigate risks effectively across the this compound value chain, including storage and distribution. hydrogeneuroperesearch.eu Investing in pre-normative research is essential for developing standardized safety protocols and regulatory frameworks. hydrogeneuroperesearch.eu

Limited understanding of the economic, environmental, and societal impacts of this compound value chains, both domestically and globally, presents a challenge. hydrogeni.no Ramping up pilot and demonstration activities on this compound value chains is necessary. hydrogeni.no Weak market realization and difficulties in mobilizing private capital due to uncertainties in market development and future public policy schemes also pose significant barriers. hydrogeni.no Furthermore, limited practical experience with this compound solutions can lead to insufficient regulatory development in certain sectors. hydrogeni.no

Addressing these interdisciplinary challenges requires collaborative efforts across research institutions, industry, and government to develop integrated solutions and supportive policies. energy.govhydrogeni.no

Scalability and Integration Challenges of this compound Technologies across Sectors

Scaling up this compound production to meet future demand presents substantial technical and economic hurdles. Currently, a significant portion of global this compound production relies on fossil fuels, resulting in considerable carbon emissions. intelligent-energy.com The transition to low-carbon this compound, such as green this compound produced via electrolysis powered by renewable energy, requires substantial investment and technological advancements. intelligent-energy.com Operational capacity for low-carbon this compound remains limited, with projections indicating a need for a drastic increase in production to meet net-zero targets. intelligent-energy.com

One of the primary technical challenges in scaling green this compound production is the capacity of electrolyzer manufacturing. Current global production capacity is significantly lower than projected needs for the coming years. chemengconsulting.com Scaling up manufacturing faces challenges such as supply chain constraints for critical materials like iridium (used in PEM electrolyzers) and nickel (used in alkaline electrolyzers). chemengconsulting.com Additionally, current manufacturing processes are often labor-intensive and require greater standardization and automation. chemengconsulting.com

Integrating this compound into existing energy systems and across different sectors also presents complex challenges. The necessary infrastructure for this compound production, storage, and refueling is still in its early stages of development and is particularly limited for green this compound. intelligent-energy.com Developing a comprehensive this compound infrastructure requires significant capital investment and coordinated efforts among governments, industries, and investors. intelligent-energy.com

This compound storage and transportation are key bottlenecks in large-scale deployment. boslan.comrishabheng.com Efficient storage options include pressurized tanks, liquefaction at extremely low temperatures (-253°C), or chemical carriers like ammonia (B1221849), each with trade-offs in efficiency. chemengconsulting.com Dedicated this compound pipelines are limited globally, and adapting existing natural gas pipelines for this compound presents technical difficulties, such as material embrittlement. azocleantech.comboslan.com The economic viability of this compound is influenced by achieving cost reductions through technological advancements and economies of scale. intelligent-energy.com Currently, the market for this compound is developing slower than anticipated, with high costs and delays in government subsidies posing significant barriers. intelligent-energy.com

Data on Electrolyzer Technologies:

Electrolyzer Technology	Maturity	Capital Costs	Efficiency	Operational Flexibility	Critical Materials
Alkaline (AEL)	Most Mature	Lower	65-70%	Limited	Nickel
PEM (Proton Exchange Membrane)	More Developed	Higher	70-80%	Rapid Response	Platinum Group Metals (e.g., Iridium)
SOEC (Solid Oxide Electrolyzer Cell)	Early Commercialization	Higher	>80% Potential	High Temperature Operation

Note: Efficiency ranges are approximate and can vary based on specific system design and operating conditions.

Research findings highlight the need for improved energy efficiency in the electrolysis process, which currently requires significant electricity input. rishabheng.comsustainablemanufacturingexpo.com For example, producing one kilogram of green this compound requires more than 50 kilowatt-hours of energy and nine liters of water. sustainablemanufacturingexpo.com

Global Collaboration and Standard Harmonization in this compound Research and Development

International collaboration and the harmonization of standards are crucial for enabling the emergence of a global this compound market and facilitating cross-border trade of decarbonized energy solutions. hydrogeneurope.euhydrogeneurope.eu Standards provide a foundation of trust and consensus, supporting global market stability and certainty. hydrogeneurope.eueuropa.eu They are critical for guiding technological development, ensuring the performance of green technologies, and certifying compliance with safety, environmental, and social requirements. hydrogeneurope.eu

Organizations such as the International Organization for Standardization (ISO) and the International Electrotechnical Commission (IEC) are actively involved in developing international codes and standards for this compound technologies, covering production, storage, transportation, and utilization. h2iq.org For instance, ISO unveiled a new technical specification (ISO/TS 19870) at COP28 as a foundation for harmonization, safety, interoperability, and sustainability across the this compound value chain. hydrogeneurope.eueuropa.eu This specification provides a methodology for assessing the greenhouse gas footprint of this compound on a life cycle basis. hydrogeneurope.eueuropa.eu

Harmonization of regulations, codes, and standards (RCS) is a key area of focus for international partnerships like the International Partnership for this compound and Fuel Cells in the Economy (IPHE), which consists of multiple member countries and the European Commission. worldenergy.orgenergy.gov Collaborative research and development initiatives are also spurred by harmonized standards. sustainability-directory.com

Efforts are underway to ensure the interoperability of certification schemes worldwide to support a global this compound market. hydrogeneurope.eu Transparency in sustainable activities and production necessitates robust certification systems to track energy in the future energy system. hydrogeneurope.eu

Research into Sustainable Supply Chains for this compound Technologies

Research into sustainable supply chains for this compound technologies is essential to ensure the long-term environmental, economic, and social viability of the this compound economy. This includes examining the sustainability of the entire this compound value chain, from raw material sourcing to production, distribution, and end-use. polimi.ithorizoneuropencpportal.eu

A key aspect of sustainable supply chains involves the responsible sourcing of critical materials needed for this compound technologies, such as those used in electrolyzers and fuel cells. hydrogencouncil.comhydrogencouncil.com While essential minerals and metals for clean this compound technologies are expected to be in sufficient supply, ensuring their sustainable sourcing and minimizing environmental impacts from extraction and processing are crucial. hydrogencouncil.comworldbank.org Strategies include increasing the use of recycled materials, innovating in design to reduce material intensity, and adopting sustainable practices in mining. hydrogencouncil.comhydrogencouncil.comworldbank.org

Research also focuses on the environmental impacts throughout the supply chain, including greenhouse gas emissions and water footprint associated with material sourcing and this compound production. hydrogencouncil.comworldbank.org Minimizing these impacts requires adopting sustainable practices and policies. hydrogencouncil.comworldbank.org

The economic dimension of sustainable supply chains involves optimizing the flow of materials and energy to enhance efficiency and reduce costs. emerald.com This includes research into supply chain optimization models to support this compound expansion and achieve competitive this compound prices. researchgate.net

Social sustainability in this compound supply chains is an emerging area of research, with identified gaps in understanding the social impacts at different stages, particularly in distribution and usage. polimi.it Safety concerns related to the transport and handling of this compound are also a significant societal issue being addressed. horizoneuropencpportal.eu

Technological innovation in green this compound production is seen as having a statistically significant positive impact on various aspects of sustainable supply chains, including sustainable purchasing, production, and distribution. ekb.eg

Compound Names and PubChem CIDs:

Compound Name	PubChem CID
This compound	783 nih.gov
Ammonia	223 wikipedia.org
Methane	297 fishersci.co.uk
Carbon Dioxide	280
Water	962
Iridium	31339
Nickel	935
Platinum	23951
Aluminum	104965
Zinc	23994
Copper	23978
This compound Chloride	313
Ammonium Bisulfate	24655

The Chemical Compound this compound: Emerging Frontiers and Grand Challenges

This compound (H₂) is increasingly recognized as a critical component in the transition to a low-carbon energy system. Its potential spans various sectors, including industry, transportation, and energy storage. azocleantech.comresearchgate.net However, realizing the full potential of this compound necessitates addressing significant challenges related to scalability, integration, global collaboration, standardization, and the establishment of sustainable supply chains.

Emerging Frontiers and Grand Challenges in Hydrogen Research

Scalability and Integration Challenges of Hydrogen Technologies across Sectors

Scaling up this compound production to meet future demand presents substantial technical and economic hurdles. Currently, a significant portion of global this compound production relies on fossil fuels, resulting in considerable carbon emissions. intelligent-energy.com The transition to low-carbon this compound, such as green this compound produced via electrolysis powered by renewable energy, requires substantial investment and technological advancements. intelligent-energy.com Operational capacity for low-carbon this compound remains limited, with projections indicating a need for a drastic increase in production to meet net-zero targets. intelligent-energy.com

One of the primary technical challenges in scaling green this compound production is the capacity of electrolyzer manufacturing. Current global production capacity is significantly lower than projected needs for the coming years. chemengconsulting.com Scaling up manufacturing faces challenges such as supply chain constraints for critical materials like iridium (used in PEM electrolyzers) and nickel (used in alkaline electrolyzers). chemengconsulting.com Additionally, current manufacturing processes are often labor-intensive and require greater standardization and automation. chemengconsulting.com

Integrating this compound into existing energy systems and across different sectors also presents complex challenges. The necessary infrastructure for this compound production, storage, and refueling is still in its early stages of development and is particularly limited for green this compound. intelligent-energy.com Developing a comprehensive this compound infrastructure requires significant capital investment and coordinated efforts among governments, industries, and investors. intelligent-energy.com

This compound storage and transportation are key bottlenecks in large-scale deployment. boslan.comrishabheng.com Efficient storage options include pressurized tanks, liquefaction at extremely low temperatures (-253°C), or chemical carriers like ammonia (B1221849), each with trade-offs in efficiency. chemengconsulting.com Dedicated this compound pipelines are limited globally, and adapting existing natural gas pipelines for this compound presents technical difficulties, such as material embrittlement. azocleantech.comboslan.com The economic viability of this compound is influenced by achieving cost reductions through technological advancements and economies of scale. intelligent-energy.com Currently, the market for this compound is developing slower than anticipated, with high costs and delays in government subsidies posing significant barriers. intelligent-energy.com

Data on Electrolyzer Technologies:

Electrolyzer Technology	Maturity	Capital Costs	Efficiency	Operational Flexibility	Critical Materials
Alkaline (AEL)	Most Mature	Lower	65-70%	Limited	Nickel
PEM (Proton Exchange Membrane)	More Developed	Higher	70-80%	Rapid Response	Platinum Group Metals (e.g., Iridium)
SOEC (Solid Oxide Electrolyzer Cell)	Early Commercialization	Higher	>80% Potential	High Temperature Operation

Note: Efficiency ranges are approximate and can vary based on specific system design and operating conditions.

Research findings highlight the need for improved energy efficiency in the electrolysis process, which currently requires significant electricity input. rishabheng.comsustainablemanufacturingexpo.com For example, producing one kilogram of green this compound requires more than 50 kilowatt-hours of energy and nine liters of water. sustainablemanufacturingexpo.com

Global Collaboration and Standard Harmonization in this compound Research and Development

International collaboration and the harmonization of standards are crucial for enabling the emergence of a global this compound market and facilitating cross-border trade of decarbonized energy solutions. hydrogeneurope.euhydrogeneurope.eu Standards provide a foundation of trust and consensus, supporting global market stability and certainty. hydrogeneurope.eueuropa.eu They are critical for guiding technological development, ensuring the performance of green technologies, and certifying compliance with safety, environmental, and social requirements. hydrogeneurope.eu

Organizations such as the International Organization for Standardization (ISO) and the International Electrotechnical Commission (IEC) are actively involved in developing international codes and standards for this compound technologies, covering production, storage, transportation, and utilization. h2iq.org For instance, ISO unveiled a new technical specification (ISO/TS 19870) at COP28 as a foundation for harmonization, safety, interoperability, and sustainability across the this compound value chain. hydrogeneurope.eueuropa.eu This specification provides a methodology for assessing the greenhouse gas footprint of this compound on a life cycle basis. hydrogeneurope.eueuropa.eu

Harmonization of regulations, codes, and standards (RCS) is a key area of focus for international partnerships like the International Partnership for this compound and Fuel Cells in the Economy (IPHE), which consists of multiple member countries and the European Commission. worldenergy.orgenergy.gov Collaborative research and development initiatives are also spurred by harmonized standards. sustainability-directory.com

Efforts are underway to ensure the interoperability of certification schemes worldwide to support a global this compound market. hydrogeneurope.eu Transparency in sustainable activities and production necessitates robust certification systems to track energy in the future energy system. hydrogeneurope.eu

Research into Sustainable Supply Chains for this compound Technologies

Research into sustainable supply chains for this compound technologies is essential to ensure the long-term environmental, economic, and social viability of the this compound economy. This includes examining the sustainability of the entire this compound value chain, from raw material sourcing to production, distribution, and end-use. polimi.ithorizoneuropencpportal.eu

A key aspect of sustainable supply chains involves the responsible sourcing of critical materials needed for this compound technologies, such as those used in electrolyzers and fuel cells. hydrogencouncil.comhydrogencouncil.com While essential minerals and metals for clean this compound technologies are expected to be in sufficient supply, ensuring their sustainable sourcing and minimizing environmental impacts from extraction and processing are crucial. hydrogencouncil.comworldbank.org Strategies include increasing the use of recycled materials, innovating in design to reduce material intensity, and adopting sustainable practices in mining. hydrogencouncil.comhydrogencouncil.comworldbank.org

Research also focuses on the environmental impacts throughout the supply chain, including greenhouse gas emissions and water footprint associated with material sourcing and this compound production. hydrogencouncil.comworldbank.org Minimizing these impacts requires adopting sustainable practices and policies. hydrogencouncil.comworldbank.org

The economic dimension of sustainable supply chains involves optimizing the flow of materials and energy to enhance efficiency and reduce costs. emerald.com This includes research into supply chain optimization models to support this compound expansion and achieve competitive this compound prices. researchgate.net

Social sustainability in this compound supply chains is an emerging area of research, with identified gaps in understanding the social impacts at different stages, particularly in distribution and usage. polimi.it Safety concerns related to the transport and handling of this compound are also a significant societal issue being addressed. horizoneuropencpportal.eu

Technological innovation in green this compound production is seen as having a statistically significant positive impact on various aspects of sustainable supply chains, including sustainable purchasing, production, and distribution. ekb.eg

Q & A

Basic Research Questions

Q. How should researchers structure hydrogen-related research questions to ensure rigor and feasibility?

• Methodological Answer : Apply frameworks like FINER (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate practicality and PICO (Population, Intervention, Comparison, Outcome) to define scope. For example, in this compound storage studies, frame questions around material performance (e.g., "How does doping affect the this compound absorption kinetics of Mg-based alloys compared to undoped counterparts?"). Avoid overly broad questions by specifying variables (temperature, pressure) and measurable outcomes (capacity, cycle stability) .

Q. What methods ensure accuracy in experimental this compound solubility and thermodynamic data?

• Methodological Answer : Use calibrated equipment (e.g., Sieverts apparatus) and validate purity of materials via gas chromatography. Report error margins for pressure and temperature measurements (e.g., ±0.1 bar, ±0.5°C). Cross-reference with established databases (e.g., NIST) and replicate trials to minimize systematic errors. Document all procedural details (e.g., degassing protocols) for reproducibility .

Q. How can experimental reproducibility be enhanced in this compound evolution reaction (HER) studies?

• Methodological Answer : Standardize electrode preparation (e.g., MoS₂ nanoparticle synthesis via chemical vapor deposition) and electrochemical testing conditions (e.g., 0.5 M H₂SO₄, 25°C). Use control catalysts (e.g., Pt/C) and report overpotential at a fixed current density (e.g., 10 mA/cm²). Share raw data (current-voltage curves, Tafel slopes) in supplementary materials .

Advanced Research Questions

Q. How can active sites in heterogeneous this compound catalysts be systematically identified?

• Methodological Answer : Combine surface-sensitive techniques (scanning tunneling microscopy for atomic-scale edge-site quantification) with reactivity studies (linear sweep voltammetry). Correlate site density (e.g., edge vs. basal planes in MoS₂) with turnover frequency. Use size-controlled nanoparticles to isolate geometric effects .

Q. What strategies resolve contradictions in material characterization data (e.g., hydrogenated graphene)?

• Methodological Answer : Conduct multi-technique validation: compare Raman spectroscopy (ID/IG ratios), XPS (C-H bonding), and STM (surface topography). For inconsistent Raman results (e.g., bilayer vs. single-layer graphene), control plasma exposure parameters (H₂/Ar ratio, power) and post-treatment annealing to distinguish defect types .

Q. How can researchers address gaps in techno-economic modeling of this compound demand scenarios?

• Methodological Answer : Integrate high-resolution spatial-temporal data (e.g., hourly renewable energy availability) with granular cost assumptions (electrolyzer CAPEX, grid fees). Validate models against pilot projects (e.g., PtG facilities) and use sensitivity analysis to identify key drivers (e.g., electricity price volatility) .

Q. What pre-normative research is critical for this compound standardization (e.g., material compatibility)?

• Methodological Answer : Perform long-term exposure tests (e.g., 10,000 hours) on pipeline materials (steel, polymers) under high-pressure H₂. Monitor embrittlement via tensile testing and fracture microscopy. Collaborate with standardization bodies (CEN-CENELEC) to align test protocols with regulatory frameworks .

Data Management and Standardization

Q. How can large-scale this compound studies harmonize data across interdisciplinary teams?

• Methodological Answer : Implement FAIR principles (Findable, Accessible, Interoperable, Reusable) using centralized databases with unified metadata (e.g., ISO 15876 for gas purity). Adopt tools like OpenLCA for lifecycle analysis and Python/Pandas for automated data cleaning. Publish datasets in repositories like Zenodo with DOIs .

Social Science Integration

Q. What mixed-methods approaches assess public perception of this compound technologies?

• Methodological Answer : Combine quantitative surveys (Likert scales on safety perceptions) with qualitative focus groups. Use stratified sampling to include demographics near pilot sites. Apply thematic analysis to identify key concerns (e.g., leakage risks) and validate findings via Delphi method with experts .

Tables for Key Methodological Comparisons

Technique	Application in this compound Research	Key Parameters	Reference
Scanning Tunneling Microscopy	Active site quantification in MoS₂ catalysts	Edge-site density, step edges
Raman Spectroscopy	Defect analysis in hydrogenated graphene	ID/IG ratio, D and G peak shifts
Sieverts Apparatus	This compound absorption/desorption kinetics	Pressure-composition isotherms, hysteresis